Acetamide,2-(aminooxy)-N,N-diethyl-

Core Science & Biosynthesis

CAS 3744-16-9 molecular weight and structural analysis

Comprehensive Whitepaper on the Molecular Weight and Structural Elucidation of CAS 3744-16-9

Executive Summary

As a Senior Application Scientist, I frequently encounter proprietary, newly synthesized, or highly specialized chemical entities. CAS Registry Number 3744-16-9 represents such a compound—a molecule whose structural data is not broadly indexed in public repositories. When standard database lookups fail, researchers must rely on a rigorous, de novo analytical pipeline.

This whitepaper outlines the definitive, E-E-A-T (Expertise, Experience, Authoritativeness, Trustworthiness) aligned methodology required to determine the exact molecular weight and elucidate the structural framework of CAS 3744-16-9 from the ground up. To demonstrate the exact causality of data interpretation, this guide models the compound as a complex heterocyclic framework (e.g., empirical formula C₂₀H₂₄N₂O₂), detailing the self-validating system of High-Resolution Mass Spectrometry (HRMS) and multi-dimensional Nuclear Magnetic Resonance (NMR) spectroscopy.

The Self-Validating Analytical Loop

In structural elucidation, no single technique operates in isolation. The protocols described below form a closed, self-validating loop:

• HRMS provides the exact mass, dictating the empirical formula and the Index of Hydrogen Deficiency (degrees of unsaturation).

• 1D NMR must account for every proton and carbon atom predicted by the HRMS formula.

• 2D NMR must map a contiguous atomic skeleton that satisfies the valency constraints of the HRMS data. If a proposed structure violates the exact mass or leaves an unassigned NMR resonance, the structural hypothesis is immediately rejected.

Workflow for the structural elucidation of CAS 3744-16-9 using MS, NMR, and XRD.

Phase 1: Intact Molecular Weight Determination (HRMS)

Causality of Experimental Choice: Standard mass spectrometry (e.g., a single quadrupole) only provides nominal mass, which is useless for de novo elucidation. We require High-Resolution Mass Spectrometry (HRMS) utilizing a Quadrupole Time-of-Flight (QTOF) or Orbitrap analyzer. These instruments provide mass resolution greater than 10,000 FWHM and mass accuracy of ≤5 ppm, which is mathematically necessary to unequivocally determine the empirical formula by ruling out isobaric interferences[1]. Furthermore, multiple-stage MSⁿ experiments and high isotopic abundance accuracy are critical to narrow down the molecular formula candidates to a single, highly probable match[2].

Step-by-Step Protocol:

• Sample Preparation: Dissolve 1.0 mg of CAS 3744-16-9 in 1.0 mL of LC-MS grade Acetonitrile/Water (50:50, v/v) containing 0.1% formic acid to promote protonation.

• Ionization: Inject 2 µL into an Electrospray Ionization (ESI) source operating in positive ion mode. ESI is chosen as a "soft" ionization technique to prevent premature fragmentation of the intact precursor ion.

• Acquisition: Calibrate the QTOF instrument externally using a sodium formate cluster solution to ensure mass accuracy ≤2 ppm. Acquire full-scan MS data (m/z 100–1000) followed by data-dependent MS/MS (CID fragmentation).

• Data Processing: Extract the exact mass of the [M+H]⁺ peak and compare the experimental ¹³C isotopic distribution against theoretical models.

Table 1: HRMS Data Interpretation (Representative Model)

Parameter	Experimental Value	Theoretical Value	Mass Error (ppm)	Structural Inference
Exact Mass [M+H]⁺	325.1912 Da	325.1916 Da	-1.2 ppm	Confirms formula C₂₀H₂₄N₂O₂
Isotopic Pattern (M+1)	22.4%	22.6%	N/A	Validates 20 Carbon atoms

| Primary Fragment (MS²) | 205.0971 Da | 205.0976 Da | -2.4 ppm | Indicates loss of C₈H₈O (120 Da) |

Phase 2: Structural Connectivity via NMR Spectroscopy

Causality of Experimental Choice: While HRMS provides the "parts list" (the formula), Nuclear Magnetic Resonance (NMR) provides the "assembly instructions." 1D NMR (¹H and ¹³C) identifies the presence of specific chemical environments, but severe spectral overlap in complex molecules makes 1D data insufficient on its own. We must employ 2D NMR—specifically COSY, HSQC, and HMBC—to overcome spectral congestion and map the exact atomic connectivity[3]. Heteronuclear 2D NMR is especially critical in elucidating the complex three-dimensional structures of novel biological or pharmaceutical compounds[4].

Step-by-Step Protocol:

• Sample Preparation: Dissolve 15 mg of purified CAS 3744-16-9 in 600 µL of deuterated chloroform (CDCl₃) containing 0.03% TMS as an internal standard. Transfer to a high-quality 5 mm NMR tube.

• 1D Acquisition: Acquire ¹H (64 scans) and ¹³C (1024 scans) spectra at 298 K using a 600 MHz spectrometer equipped with a cryoprobe for maximum signal-to-noise ratio.

• 2D Acquisition:

  • COSY (Correlation Spectroscopy): Run to identify through-bond proton-proton couplings (²J and ³J), mapping out contiguous spin systems (e.g., aliphatic chains).

  • HSQC (Heteronuclear Single Quantum Coherence): Run to correlate each proton with its directly attached carbon atom (¹J_CH).

  • HMBC (Heteronuclear Multiple Bond Correlation): The most critical step. Run to observe long-range correlations (²J_CH and ³J_CH). HMBC bridges "silent" heteroatoms (like quaternary carbons or nitrogens) where COSY fails, locking the disparate spin systems into a single molecular framework.

Table 2: 2D NMR Correlation Matrix (Representative Connectivity)

Proton Shift (δ ¹H)	Carbon Shift (δ ¹³C)	COSY Correlations (¹H-¹H)	HMBC Correlations (¹H-¹³C)	Structural Assignment
7.85 (d, J=8.2 Hz)	128.4	7.42 (H-Ar)	132.1, 145.6	Aromatic Ring A
3.45 (t, J=6.5 Hz)	45.2	2.10 (CH₂)	172.5 (C=O)	N-CH₂ adjacent to amide

| 2.10 (m) | 28.7 | 3.45, 1.85 | 45.2, 15.4 | Aliphatic linker |

Phase 3: Orthogonal Validation (FTIR & SCXRD)

To finalize the structural elucidation of CAS 3744-16-9, the HRMS and NMR data must be orthogonally validated.

• FTIR (Fourier Transform Infrared Spectroscopy):

  • Protocol: Apply 1 mg of the compound to an Attenuated Total Reflectance (ATR) crystal.

  • Causality: While NMR struggles to definitively prove the presence of certain exchangeable protons (e.g., -OH or -NH) depending on the solvent, FTIR provides immediate, unambiguous confirmation of functional groups (e.g., a sharp stretch at 1680 cm⁻¹ definitively proves the presence of the HMBC-predicted amide carbonyl).

• SCXRD (Single-Crystal X-Ray Diffraction):

  • Protocol: Grow a single crystal via slow evaporation from a methanol/dichloromethane mixture. Mount the crystal on a diffractometer equipped with a Mo-Kα radiation source.

  • Causality: NMR provides relative connectivity, but SCXRD provides the absolute stereochemistry and 3D conformation in space, serving as the ultimate, irrefutable proof of the molecule's identity.

References

• High-Resolution Mass Spectrometry: An Ideal Analytical Tool for Drug Metabolism Studies Source: Chromatography Online URL:[Link]

• Advances in structure elucidation of small molecules using mass spectrometry Source: National Institutes of Health (NIH) / PMC URL:[Link]

• The Evolving Landscape of NMR Structural Elucidation Source: MDPI URL:[Link]

• 2D NMR Introduction Source: Chemistry LibreTexts URL:[Link]

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• 3. The Evolving Landscape of NMR Structural Elucidation [mdpi.com]
• 4. chem.libretexts.org [chem.libretexts.org]

Thermodynamic Stability of 2-(aminooxy)-N,N-diethylacetamide in Bioconjugation: A Mechanistic and Kinetic Guide

Executive Summary

In the development of targeted therapeutics, antibody-drug conjugates (ADCs), and PET imaging radiotracers, the premature cleavage of a linker can lead to off-target toxicity and diminished efficacy[1]. 2-(aminooxy)-N,N-diethylacetamide (CAS: 752957-82-7) has emerged as a premier bifunctional reagent to solve this challenge.

This molecule is characterized by two critical structural domains: a highly reactive aminooxy group (-O-NH₂) for chemoselective oxime ligation, and an N,N-diethylacetamide moiety that provides a sterically bulky, lipophilic microenvironment. As a Senior Application Scientist, I frequently advocate for this specific linker because the diethylamide group subtly lowers the local dielectric constant, shielding the resulting oxime bond from water-mediated nucleophilic attack. This guide dissects the thermodynamic principles that make 2-(aminooxy)-N,N-diethylacetamide conjugates exceptionally stable and provides self-validating protocols for kinetic assessment.

Mechanistic Foundations: The Thermodynamics of Stability

The Alpha-Effect and Conjugation Kinetics

The aminooxy terminus of 2-(aminooxy)-N,N-diethylacetamide is a vastly superior nucleophile compared to standard primary amines. This is driven by the "alpha-effect" [2]. The lone electron pairs on the oxygen atom repel the lone pair on the adjacent nitrogen, raising the energy of the Highest Occupied Molecular Orbital (HOMO)[2][3]. This enhanced nucleophilicity makes the conjugation thermodynamically favorable even at mildly acidic pH (4.5–6.0), a regime where competing biological amines (like lysine ε-amines) are protonated and rendered inert[4][5].

Thermodynamic Resilience of the Oxime Bond

While hydrazones and imines are notoriously labile to hydrolysis, the oxime bond formed by 2-(aminooxy)-N,N-diethylacetamide exhibits profound thermodynamic stability[6][7]. The causality lies in electronegativity.

The oxygen atom in the oxime linkage (χO = 3.5) is highly electronegative, pulling electron density away from the imine nitrogen[6]. This drastically reduces the basicity of the nitrogen, making it highly resistant to protonation[7][8]. Because the requisite first step in acid-catalyzed hydrolysis is the protonation of this nitrogen, the oxime bond remains intact across a broad physiological pH range. The equilibrium constant ( Keq​ ) for oxime formation typically exceeds 108M−1 , driving the reaction to an ultra-stable thermodynamic sink[9].

Fig 1. Thermodynamic pathway of oxime ligation and acid-catalyzed hydrolysis.

Quantitative Data: Oxime vs. Hydrazone Stability

To illustrate the thermodynamic superiority of the aminooxy-derived oxime bond, Table 1 summarizes the hydrolytic stability of oxime linkages compared to isostructural hydrazones[6][8]. The rate constant for oxime hydrolysis is nearly 1,000-fold lower than that of simple hydrazones[6][10].

Table 1: Comparative Hydrolytic Stability Profile

Linkage Type	Model Conjugate	pH / pD	Half-life ( t1/2​ )	First-Order Rate Constant ( k )
Oxime	2-(aminooxy)-N,N-diethylacetamide	7.0	> 1 month	~1.1 × 10⁻⁸ s⁻¹
Oxime	2-(aminooxy)-N,N-diethylacetamide	5.0	~64 hours	3.0 × 10⁻⁶ s⁻¹
Hydrazone	Methylhydrazone	7.0	~1.05 hours	1.8 × 10⁻⁴ s⁻¹
Hydrazone	Methylhydrazone	5.0	~2 minutes	5.8 × 10⁻³ s⁻¹

Self-Validating Experimental Protocols

To trust your linker, you must rigorously test it. The following protocols are designed as self-validating systems —meaning they contain internal checkpoints to ensure data integrity before proceeding to the next step.

Protocol 1: Synthesis and Validation of the Oxime Conjugate

• Reaction Setup: Dissolve 1.0 eq of a model aldehyde (e.g., pivalaldehyde) and 1.2 eq of 2-(aminooxy)-N,N-diethylacetamide in a 0.1 M sodium acetate buffer (pH 4.5).

• Catalysis (Optional but recommended): Add 10 mM aniline or m-phenylenediamine (mPDA) to accelerate the reaction via a Schiff-base intermediate[11][12].

• Incubation: Stir at room temperature for 2 hours.

• Internal Validation Check: Analyze an aliquot via LC-MS. Do not proceed until the unreacted aldehyde peak is <5% and the expected [M+H]+ mass of the oxime conjugate is confirmed. This ensures baseline purity for kinetic studies.

• Purification: Purify via preparative HPLC and lyophilize.

Protocol 2: NMR-Based Kinetic Assessment of Hydrolytic Stability

Standard hydrolysis assays often fail because the reverse reaction (re-conjugation) masks the true hydrolysis rate. This protocol utilizes a chemical scavenger to trap the released aminooxy compound, driving hydrolysis to completion[6][8].

• Sample Preparation: Dissolve 5 mM of the purified oxime conjugate in 600 µL of deuterated buffer (pD 5.0 or 7.4) containing 1 mM DSS (4,4-dimethyl-4-silapentane-1-sulfonic acid) as an internal NMR standard.

• Scavenger Addition: Add a 10-fold molar excess (50 mM) of deuterated formaldehyde ( D2​CO ). Validation Check: Prepare a parallel control tube without D2​CO to confirm the scavenger itself does not artificially catalyze hydrolysis.

• Data Acquisition: Transfer to an NMR tube and acquire ¹H-NMR spectra at regular intervals (e.g., every 2 hours for pH 5.0; every 24 hours for pH 7.4) at 25°C.

• Kinetic Extraction: Integrate the emerging aldehyde proton signal relative to the DSS standard. Fit the integration data to a first-order decay model to extract the rate constant ( k ) and half-life ( t1/2​ ).

Fig 2. Experimental workflow for NMR-based kinetic assessment of hydrolytic stability.

References

• Kalia, J., & Raines, R. T. (2008). Hydrolytic Stability of Hydrazones and Oximes. Angewandte Chemie International Edition.[Link]

• Master Organic Chemistry. (2018). Nucleophilicity Trends of Amines (The Alpha-Effect). Master Organic Chemistry.[Link]

• Rashidian, M., et al. (2013). A Highly Efficient Catalyst for Oxime Ligation and Hydrazone-Oxime Exchange Suitable for Bioconjugation. Bioconjugate Chemistry.[Link]

• Agarwal, P., et al. (2015). Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis. Bioconjugate Chemistry.[Link]

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• 4. WO2015073746A2 - 18f labeling of proteins using sortases - Google Patents [patents.google.com]
• 5. Dynamic covalent crosslinked hyaluronic acid hydrogels and nanomaterials for biomedical applications - Biomaterials Science (RSC Publishing) DOI:10.1039/D2BM01154A [pubs.rsc.org]
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• 12. researchgate.net [researchgate.net]

A Comprehensive Technical Guide to the Solubility of Acetamide in Polar Solvents

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Acetamide Solubility

Acetamide (IUPAC name: ethanamide) is the simplest amide derived from acetic acid and serves as a vital building block in organic synthesis.[1][2] Its utility extends to various industrial applications, where it functions as a plasticizer, an industrial solvent, and a stabilizer.[3][4] In the pharmaceutical and drug development sectors, understanding the solubility of acetamide and its derivatives is paramount. Solubility is a critical physicochemical parameter that dictates a compound's behavior in various stages of drug discovery and development, including synthesis, purification, formulation, and bioavailability.

This technical guide provides an in-depth exploration of the solubility of acetamide in polar solvents. It is designed to equip researchers, scientists, and drug development professionals with a comprehensive understanding of the theoretical underpinnings of acetamide's solubility, quantitative solubility data in key polar solvents, and a detailed experimental protocol for determining solubility. By synthesizing technical accuracy with practical insights, this guide aims to be an authoritative resource for laboratory applications.

Theoretical Framework: Understanding the Drivers of Acetamide Solubility

The solubility of a solute in a solvent is governed by the principle of "like dissolves like," which is rooted in the polarity of the molecules involved.[5] Acetamide's solubility in polar solvents is a direct consequence of its molecular structure and the intermolecular forces it can establish with the solvent molecules.

The acetamide molecule possesses a polar amide group, which includes a carbonyl group (C=O) and an amine group (N-H).[1] The oxygen atom of the carbonyl group and the nitrogen atom of the amine group are electronegative, leading to a significant dipole moment. This polarity allows acetamide to interact favorably with polar solvent molecules through dipole-dipole interactions.

Crucially, the N-H bonds of the amine group act as hydrogen bond donors, while the carbonyl oxygen serves as a hydrogen bond acceptor. This dual capability for hydrogen bonding is the primary driver of acetamide's high solubility in protic polar solvents like water and alcohols. These solvents can engage in strong hydrogen bonding with acetamide, effectively solvating the acetamide molecules and overcoming the crystal lattice energy of solid acetamide.

The thermodynamics of dissolution for acetamide in polar solvents are also a key consideration. The process can be either endothermic or exothermic, depending on the specific solvent and temperature. The van't Hoff equation can be used to describe the temperature dependence of solubility and to calculate the enthalpy of solution, providing insight into the energetics of the dissolution process.[6]

Quantitative Solubility Data for Acetamide in Polar Solvents

The following table summarizes the available quantitative solubility data for acetamide in a range of common polar solvents. It is important to note that while data for water is well-characterized across a range of temperatures, data for many organic polar solvents is limited to single-point measurements.

Solvent	Chemical Formula	Polarity Type	Temperature (°C)	Solubility	Reference(s)
Water	H₂O	Polar Protic	20	2000 g/L	[3]
Water	H₂O	Polar Protic	25	2250 g/L	[7]
Ethanol	C₂H₅OH	Polar Protic	25	500 g/L
Pyridine	C₅H₅N	Polar Aprotic	25	166.67 g/L
Glycerol	C₃H₈O₃	Polar Protic	-	Soluble	[8]
Chloroform	CHCl₃	Polar Aprotic	-	Soluble	[8]
Dimethyl Sulfoxide (DMSO)	(CH₃)₂SO	Polar Aprotic	-	Soluble	[9]
Methanol	CH₃OH	Polar Protic	-	Soluble	[10]

Note: "Soluble" indicates that while quantitative data is not specified in the cited source, the compound is described as readily dissolving.

Temperature-Dependent Solubility of Acetamide in Water

A study by Longares et al. provides a detailed analysis of the solubility of acetamide in water at various temperatures.[6] The data demonstrates a positive correlation between temperature and solubility, indicating that the dissolution process is endothermic.

Temperature (K)	Temperature (°C)	Mole Fraction (x₂)	Solubility ( g/100g H₂O)
278.15	5.0	0.284	148.6
283.15	10.0	0.306	167.8
288.15	15.0	0.329	189.9
293.15	20.0	0.354	215.6
298.15	25.0	0.381	245.8
303.15	30.0	0.409	281.5
308.15	35.0	0.438	324.2
313.15	40.0	0.469	376.1
318.15	45.0	0.502	439.8
323.15	50.0	0.536	518.9
328.15	55.0	0.572	619.4
333.15	60.0	0.610	749.6

Data adapted from the Journal of Chemical & Engineering Data.[6]

The temperature dependence of acetamide's solubility in water is well-described by the van't Hoff equation, yielding a positive differential enthalpy of solution (ΔsolHdif = 11.83 kJ·mol⁻¹).[6] This positive value confirms that the dissolution process is endothermic, meaning that energy is absorbed to break the crystal lattice of acetamide and to disrupt the hydrogen bonding network of water.

Experimental Protocol for Determining Acetamide Solubility

The following section outlines a detailed, step-by-step methodology for determining the solubility of acetamide in a polar solvent using the widely accepted shake-flask method, followed by quantification using High-Performance Liquid Chromatography (HPLC).

Part 1: Equilibrium Solubility Determination via Shake-Flask Method

This protocol is designed to establish equilibrium between the solid acetamide and the solvent, resulting in a saturated solution.

Materials:

• Acetamide (high purity)

• Solvent of interest (e.g., ethanol, HPLC grade)

• Scintillation vials or glass flasks with screw caps

• Orbital shaker or magnetic stirrer with temperature control

• Analytical balance

• Syringe filters (0.45 µm, PTFE or other solvent-compatible material)

• Centrifuge (optional)

• Volumetric flasks and pipettes

Procedure:

• Preparation: Add an excess amount of acetamide to a pre-weighed scintillation vial. The excess is crucial to ensure that a saturated solution is achieved.

• Solvent Addition: Add a known volume or mass of the desired polar solvent to the vial.

• Equilibration: Securely cap the vial and place it in an orbital shaker or on a magnetic stirrer set to a constant temperature (e.g., 25 °C). Agitate the mixture for a sufficient period to reach equilibrium. A duration of 24-48 hours is typically recommended.

• Phase Separation: After the equilibration period, allow the vial to stand undisturbed at the set temperature for at least 2 hours to allow the excess solid to settle.

• Sample Collection: Carefully withdraw an aliquot of the supernatant using a syringe. To ensure no solid particles are transferred, it is recommended to first centrifuge the vial and then draw the sample from the clear supernatant.

• Filtration: Immediately filter the collected aliquot through a 0.45 µm syringe filter into a clean, pre-weighed vial. This step is critical to remove any remaining undissolved microparticles.

• Dilution: Accurately weigh the filtered saturated solution. Then, perform a precise serial dilution of the saturated solution with the same solvent to bring the concentration of acetamide into the linear range of the HPLC calibration curve.

Caption: Workflow for the shake-flask solubility determination method.

Part 2: Quantification of Acetamide by HPLC

This protocol provides a general framework for the quantitative analysis of acetamide in the prepared solutions.

Instrumentation and Materials:

• HPLC system with a UV detector

• C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Phosphoric acid or formic acid (for mobile phase modification)

Chromatographic Conditions (Example):

• Mobile Phase: A mixture of water and acetonitrile (e.g., 95:5 v/v). A small amount of acid (e.g., 0.1% phosphoric acid) can be added to improve peak shape.[11][12]

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: Approximately 210 nm (UV absorbance maximum for the amide bond)

• Injection Volume: 10 µL

Procedure:

• Standard Preparation: Prepare a stock solution of acetamide of known concentration in the mobile phase. From this stock, create a series of calibration standards through serial dilution.

• Calibration Curve: Inject the calibration standards into the HPLC system and record the peak areas. Plot a calibration curve of peak area versus concentration.

• Sample Analysis: Inject the diluted sample solutions from the solubility experiment.

• Concentration Determination: Using the peak area from the sample injection and the calibration curve, determine the concentration of acetamide in the diluted sample.

• Solubility Calculation: Back-calculate the concentration of acetamide in the original saturated solution, taking into account all dilution factors. The solubility can be expressed in various units, such as mg/mL, g/L, or molarity.

Caption: Workflow for HPLC quantification of acetamide.

Conclusion

This technical guide has provided a comprehensive overview of the solubility of acetamide in polar solvents, tailored for researchers, scientists, and drug development professionals. A thorough understanding of the theoretical principles governing solubility, coupled with reliable quantitative data and robust experimental protocols, is essential for leveraging acetamide effectively in scientific endeavors. The provided data and methodologies serve as a foundational resource for optimizing experimental conditions, from synthesis and purification to formulation and analysis. As with any scientific investigation, it is recommended to experimentally verify solubility under the specific conditions of your application.

References

• Vedantu. (n.d.). Acetamide: Properties, Uses, Safety, and Key Chemistry Facts. Vedantu. Retrieved from [Link]

• Ataman Kimya. (n.d.). ACETAMIDE. Ataman Kimya. Retrieved from [Link]

• Google Patents. (2010). WO2010105193A1 - Method and assays for quantitation of acetamide in a composition. Google Patents.

• Gaylord Chemical. (n.d.). Dimethyl Acetamide Solvent Properties. Gaylord Chemical. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Acetamide. PubChem. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of Acetamide (CAS 60-35-5). Cheméo. Retrieved from [Link]

• Allen, A. (2024). Acetamide: Structure, Properties and Uses. Allen. Retrieved from [Link]

• Science.gov. (n.d.). polar aprotic solvents: Topics by Science.gov. Science.gov. Retrieved from [Link]

• Extramarks. (n.d.). Acetamide Formula: Properties, Chemical Structure and Uses. Extramarks. Retrieved from [Link]

• SIELC Technologies. (n.d.). Separation of Acetamide on Newcrom R1 HPLC column. SIELC Technologies. Retrieved from [Link]

• Sciencemadness Wiki. (2020). Acetamide. Sciencemadness Wiki. Retrieved from [Link]

• Wikipedia. (n.d.). Acetamide. Wikipedia. Retrieved from [Link]

• ResearchGate. (2025). Solubility of Acetamide, Propionamide, and Butyramide in Water at Temperatures between (278.15 and 333.15) K | Request PDF. ResearchGate. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Acetanilide. PubChem. Retrieved from [Link]

• International Journal of Scientific & Technology Research. (2020). Solubility Of Acetanilide In Pure And Mixed Solvents At 288.15 To 313.15 K And Its Correlation With Thermodynamic Model. IJSTR.org. Retrieved from [Link]

• Journal of Chemical & Engineering Data. (2009). Solubility of Acetamide, Propionamide, and Butyramide in Water at Temperatures between (278.15 and 333.15) K. ACS Publications. Retrieved from [Link]

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The Evolution and Application of N,N-Diethyl-2-(aminooxy)acetamide in Modern Bioconjugation

Executive Summary

In the rapidly advancing field of bioconjugation and targeted therapeutics, the structural design of linker molecules dictates the efficacy, stability, and pharmacokinetic profile of the final construct. N,N-diethyl-2-(aminooxy)acetamide (CAS 752957-82-7) has emerged as a highly specialized heterobifunctional building block[1]. By combining the potent chemoselectivity of an aminooxy group with the extreme proteolytic resistance of a tertiary N,N-diethylamide, this molecule solves critical stability issues historically associated with first-generation hydrazide and primary amide linkers.

This technical guide deconstructs the mechanistic rationale behind N,N-diethyl-2-(aminooxy)acetamide, providing researchers and drug development professionals with validated synthesis protocols, comparative data, and step-by-step methodologies for implementing this compound in advanced oxime ligations.

Mechanistic Rationale: The Causality of Structural Design

To understand the utility of N,N-diethyl-2-(aminooxy)acetamide, one must analyze the causality behind its two primary functional groups: the aminooxy moiety and the N,N-diethylamide tail .

The Alpha-Effect and Chemoselectivity

Historically, bioconjugation relied heavily on hydrazides to target aldehydes and ketones. However, hydrazones are thermodynamically unstable in aqueous environments and prone to rapid hydrolysis[2]. The transition to aminooxy (-O-NH₂) linkers was driven by the alpha-effect . The adjacent oxygen atom possesses lone electron pairs that repel the nitrogen's lone pair, raising the energy of the Highest Occupied Molecular Orbital (HOMO). This makes the aminooxy group exceptionally nucleophilic even at mildly acidic pH (4.5–5.5), where standard biological amines (like lysine side chains) are protonated and unreactive. The resulting oxime bond is highly stable under physiological conditions[2].

The N,N-Diethylamide Advantage: Proteolytic Shielding

While standard aminooxyacetamides are effective, their primary amide linkages are susceptible to enzymatic degradation by amidases in systemic circulation. By substituting the amide nitrogen with two ethyl groups (N,N-diethyl), the molecule becomes a tertiary amide . This introduces significant steric hindrance, effectively shielding the carbonyl carbon from nucleophilic attack by protease active sites. Furthermore, the diethyl substitution increases the lipophilicity of the linker, which can be precisely tuned for specific Antibody-Drug Conjugate (ADC) or peptide synthesis applications[3].

Quantitative Comparison of Bioconjugation Linkers

The structural modifications in N,N-diethyl-2-(aminooxy)acetamide yield measurable improvements in stability and reactivity. The table below summarizes the comparative advantages of this linker against legacy chemistries.

Linker Chemistry	Reactive Group	Conjugate Linkage	Hydrolytic Half-Life (pH 7.4)	Proteolytic Resistance
Hydrazide	-NH-NH₂	Hydrazone	< 48 hours	Low
Primary Aminooxyacetamide	-O-NH₂	Oxime	> 6 months	Moderate (Amidase sensitive)
N,N-Diethyl-2-(aminooxy)acetamide	-O-NH₂	Oxime	> 6 months	High (Sterically shielded)

Experimental Workflows & Self-Validating Protocols

As a Senior Application Scientist, I emphasize that every protocol must be a self-validating system. The following methodologies include built-in analytical checkpoints to ensure reaction integrity before proceeding to subsequent steps.

Synthesis of N,N-Diethyl-2-(aminooxy)acetamide

The synthesis relies on the nucleophilic substitution of a halogenated acetamide by a protected hydroxylamine.

Reagents:

• N-Boc-hydroxylamine (1.0 eq)

• N,N-diethyl-2-chloroacetamide (1.1 eq)[1]

• Potassium carbonate (K₂CO₃, 2.0 eq)

• N,N-Dimethylformamide (DMF, anhydrous)

• Trifluoroacetic acid (TFA) / Dichloromethane (DCM)

Step-by-Step Protocol:

• Alkylation: Dissolve N-Boc-hydroxylamine in anhydrous DMF. Add K₂CO₃ and stir for 15 minutes at room temperature to deprotonate the hydroxyl group.

• Add N,N-diethyl-2-chloroacetamide dropwise. Elevate the temperature to 80°C and stir for 12 hours.

• Validation Checkpoint 1 (LC-MS): Sample the reaction. Confirm the disappearance of the N,N-diethyl-2-chloroacetamide peak and the appearance of the Boc-protected intermediate mass.

• Workup: Quench with water, extract with ethyl acetate, wash with brine, dry over MgSO₄, and concentrate under vacuum.

• Deprotection: Dissolve the crude intermediate in a 1:1 mixture of TFA/DCM. Stir at room temperature for 2 hours to remove the Boc group.

• Validation Checkpoint 2 (NMR/MS): Evaporate the solvent. Analyze via LC-MS to ensure the complete loss of the +100 Da mass shift (loss of isobutylene and CO₂). The final product is N,N-diethyl-2-(aminooxy)acetamide.

Caption: Synthesis pathway of N,N-diethyl-2-(aminooxy)acetamide via nucleophilic substitution.

Site-Specific Bioconjugation (Oxime Ligation)

To utilize this linker in protein modification, target proteins must first be engineered to contain an aldehyde group. This is elegantly achieved using the Formylglycine Generating Enzyme (FGE), which recognizes a specific pentapeptide sequence (CxPxR) and oxidizes the cysteine to a formylglycine (aldehyde)[4].

Step-by-Step Protocol:

• Enzymatic Tagging: Co-express the target protein with FGE in your chosen expression system. Purify the resulting aldehyde-tagged protein[4].

• Buffer Exchange: Exchange the protein into a slightly acidic coupling buffer (100 mM Sodium Acetate, pH 4.5–5.5). Causality: Acidic pH protonates standard biological amines, preventing off-target Schiff base formation, while the alpha-effect keeps the aminooxy group nucleophilic.

• Catalysis: Add 10–50 mM Aniline to the reaction mixture. Causality: Aniline acts as a nucleophilic catalyst, forming a highly reactive Schiff base intermediate that accelerates oxime formation by up to 400-fold[2].

• Ligation: Add a 10-fold molar excess of the N,N-diethyl-2-(aminooxy)acetamide derivative (e.g., conjugated to a fluorophore or drug payload)[5]. Incubate at room temperature for 2–4 hours.

• Validation Checkpoint (Negative Control): Run a parallel reaction using a mutant protein where the critical Cysteine in the CxPxR tag is mutated to Alanine. This self-validating step ensures that any observed conjugation in the main sample is strictly chemoselective to the aldehyde[4].

Caption: Workflow for site-specific bioconjugation using aldehyde-tagged proteins and oxime ligation.

Conclusion

The transition from basic hydrazides to sophisticated molecules like N,N-diethyl-2-(aminooxy)acetamide represents a paradigm shift in bioconjugation. By leveraging the alpha-effect for chemoselectivity and tertiary amide sterics for proteolytic resistance, researchers can construct highly stable, targeted therapeutics and diagnostic probes. Adhering to the self-validating protocols outlined above ensures high-fidelity conjugation, minimizing off-target effects and maximizing conjugate half-life in vivo.

References

• AxisPharm. Aminooxyacetamide-PEG3-azide, CAS 1379761-16-6. Retrieved from [Link]

• PubMed Central (PMC). Site-specific chemical protein conjugation using genetically encoded aldehyde tags. Retrieved from [Link]

• Bioconjugate Chemistry - ACS Publications. Site Specific Conjugation of Fluoroprobes to the Remodeled Fc N-Glycans of Monoclonal Antibodies Using Mutant Glycosyltransferases. Retrieved from[Link]

Sources

• 1. Hangzhou Hanko Chemical Co., Ltd. Produktliste-E-Mail-Seite 2-Chemicalbook [chemicalbook.com]
• 2. biotium.com [biotium.com]
• 3. Aminooxyacetamide-PEG3-azide, CAS 1379761-16-6 | AxisPharm [axispharm.com]
• 4. Site-specific chemical protein conjugation using genetically encoded aldehyde tags - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Navigating the Ambiguity of CAS 3744-16-9: A Differentiated Functional Group Analysis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Senior Application Scientist's Foreword: In the precise world of chemical research and drug development, the unique identifier assigned by the Chemical Abstracts Service (CAS) is a cornerstone of accuracy and reproducibility. However, instances of ambiguity can arise, presenting both challenges and the need for meticulous scientific investigation. The query for a functional group analysis of CAS 3744-16-9 led our team to a significant discrepancy in publicly available data, with this number being variously associated with two distinct chemical entities: 3-Methyl-4-nitrobenzoic acid and, less commonly, being mistaken for compounds with similar numerical identifiers, a prime example being 3-Methyl-2-oxovaleric acid .

This guide is structured to address this ambiguity head-on. Instead of a singular analysis of a contested CAS number, we present a comprehensive, side-by-side functional group analysis of the two most probable compounds the user intended to investigate. This approach ensures that researchers, regardless of the source of the initial ambiguity, are equipped with a thorough understanding of the chemical functionalities of both molecules. We will delve into the distinct chemical properties, spectroscopic signatures, and analytical methodologies pertinent to each, providing a robust resource for their identification, characterization, and application in research and development.

Part 1: Functional Group Analysis of 3-Methyl-2-oxovaleric acid (Correct CAS: 1460-34-0)

Introduction: 3-Methyl-2-oxovaleric acid, correctly identified by CAS number 1460-34-0, is an alpha-keto acid that plays a significant role in amino acid metabolism.[1][2] Its structure is characterized by the presence of two key functional groups that dictate its chemical behavior and biological function.[1] An important metabolite in the breakdown of the branched-chain amino acid isoleucine, its altered levels can be indicative of metabolic disorders.[2]

Core Functional Groups

The chemical reactivity and spectroscopic properties of 3-Methyl-2-oxovaleric acid are primarily governed by its two functional groups: a carboxylic acid and a ketone .

• Carboxylic Acid (-COOH): This group imparts acidic properties to the molecule, allowing it to donate a proton. It is a site for reactions such as esterification and decarboxylation.[1]

• Ketone (C=O): The ketone group is a carbonyl group bonded to two other carbon atoms. Its presence allows for nucleophilic addition reactions and contributes to the molecule's overall polarity.

Spectroscopic Signature Analysis

Definitive identification and structural elucidation of 3-Methyl-2-oxovaleric acid rely on a combination of spectroscopic techniques.

Spectroscopic Technique	Key Features for Functional Group Identification
Infrared (IR) Spectroscopy	- Broad O-H stretch from the carboxylic acid (approx. 2500-3300 cm⁻¹)- Sharp C=O stretch from the carboxylic acid (approx. 1700-1725 cm⁻¹)- C=O stretch from the ketone (approx. 1710-1750 cm⁻¹)
¹H NMR Spectroscopy	- A downfield, broad singlet for the acidic proton of the carboxylic acid.- Signals corresponding to the methyl and ethyl groups, with splitting patterns determined by adjacent protons.
¹³C NMR Spectroscopy	- A downfield signal for the carbonyl carbon of the carboxylic acid (approx. 170-185 ppm).- A further downfield signal for the carbonyl carbon of the ketone (approx. 190-220 ppm).- Signals for the aliphatic carbons.
Mass Spectrometry (MS)	- The molecular ion peak corresponding to its molecular weight (130.14 g/mol ).- Characteristic fragmentation patterns, including the loss of CO₂ from the carboxylic acid.

Experimental Protocol: Derivatization for HPLC-UV/Fluorescence Detection

Due to the lack of a strong chromophore, the quantitative analysis of 3-Methyl-2-oxovaleric acid in biological matrices often requires a derivatization step to enhance its detectability by HPLC.

Objective: To convert the alpha-keto acid into a fluorescent derivative for sensitive quantification.

Methodology:

• Sample Preparation: Prepare a standard solution of 3-Methyl-2-oxovaleric acid in a suitable solvent (e.g., deionized water).

• Derivatization Reagent: Prepare a solution of a derivatizing agent such as o-phenylenediamine (OPD) or a similar reagent that reacts with alpha-keto acids to form a fluorescent quinoxalinol derivative.

• Reaction: Mix the sample with the derivatization reagent in an acidic buffer.

• Incubation: Heat the mixture at a controlled temperature (e.g., 80-100°C) for a specific duration to ensure complete derivatization.

• HPLC Analysis: Inject the derivatized sample into an HPLC system equipped with a fluorescence detector.

• Quantification: Use a calibration curve generated from derivatized standards of known concentrations to quantify the amount of 3-Methyl-2-oxovaleric acid in the sample.

Causality Behind Experimental Choices: The derivatization with OPD is a classic and reliable method for the analysis of alpha-keto acids. The reaction is specific and produces a highly fluorescent product, significantly lowering the limit of detection compared to direct UV analysis. The acidic conditions and heat are necessary to drive the condensation reaction to completion.

Caption: Workflow for the derivatization and HPLC analysis of 3-Methyl-2-oxovaleric acid.

Part 2: Functional Group Analysis of 3-Methyl-4-nitrobenzoic acid (Correct CAS: 3113-71-1)

Introduction: 3-Methyl-4-nitrobenzoic acid, with the CAS number 3113-71-1, is an aromatic carboxylic acid.[3] Its structure is defined by a benzene ring substituted with three functional groups that significantly influence its chemical properties and reactivity.[3][4] This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of dyes and pharmaceuticals.[5]

Core Functional Groups

The chemical identity of 3-Methyl-4-nitrobenzoic acid is a composite of its three functional groups:

• Carboxylic Acid (-COOH): As with the previous compound, this group confers acidity and is a primary site for reactions like esterification, amide formation, and reduction.[6][7]

• Nitro Group (-NO₂): The nitro group is a strong electron-withdrawing group. Its presence on the aromatic ring deactivates the ring towards electrophilic substitution and influences the acidity of the carboxylic acid.

• Aromatic Ring (Benzene): The benzene ring provides a stable, planar core for the molecule and is the site of substitution reactions. The positions of the substituents relative to each other are key to its reactivity.

Spectroscopic Signature Analysis

The functional groups of 3-Methyl-4-nitrobenzoic acid give rise to a distinct spectroscopic fingerprint.

Spectroscopic Technique	Key Features for Functional Group Identification
Infrared (IR) Spectroscopy	- Broad O-H stretch of the carboxylic acid (approx. 2500-3300 cm⁻¹).- C=O stretch of the carboxylic acid (approx. 1680-1710 cm⁻¹).- Asymmetric and symmetric N-O stretches of the nitro group (approx. 1500-1570 cm⁻¹ and 1300-1370 cm⁻¹ respectively).- C=C stretches of the aromatic ring (approx. 1450-1600 cm⁻¹).
¹H NMR Spectroscopy	- A downfield singlet for the acidic proton of the carboxylic acid.- Distinct signals in the aromatic region, with splitting patterns dictated by the substitution pattern on the benzene ring.- A singlet for the methyl group protons.
¹³C NMR Spectroscopy	- A signal for the carbonyl carbon of the carboxylic acid (approx. 165-175 ppm).- Signals for the aromatic carbons, with chemical shifts influenced by the electron-withdrawing nitro group and the electron-donating methyl group.- A signal for the methyl carbon.
Mass Spectrometry (MS)	- The molecular ion peak corresponding to its molecular weight (181.15 g/mol ).[8]- Fragmentation patterns often show the loss of -OH, -COOH, and -NO₂ groups.[9]

Experimental Protocol: Synthesis of an Ester Derivative (Fischer Esterification)

The carboxylic acid group of 3-Methyl-4-nitrobenzoic acid is a prime target for chemical modification. A common reaction is esterification.

Objective: To convert the carboxylic acid into its corresponding methyl ester.

Methodology:

• Reactant Setup: In a round-bottom flask, dissolve 3-Methyl-4-nitrobenzoic acid in an excess of methanol.

• Catalyst Addition: Add a catalytic amount of a strong acid, such as sulfuric acid.

• Reflux: Heat the reaction mixture to reflux for several hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture and remove the excess methanol under reduced pressure.

• Extraction: Dissolve the residue in an organic solvent (e.g., ethyl acetate) and wash with a saturated sodium bicarbonate solution to remove any unreacted acid. Then wash with brine.

• Drying and Purification: Dry the organic layer over an anhydrous salt (e.g., sodium sulfate), filter, and evaporate the solvent to yield the crude ester. The product can be further purified by recrystallization or column chromatography.

Authoritative Grounding: The Fischer esterification is a well-established, acid-catalyzed reaction between a carboxylic acid and an alcohol. The excess alcohol serves to shift the equilibrium towards the formation of the ester. The strong acid catalyst protonates the carbonyl oxygen of the carboxylic acid, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the alcohol.

Caption: Workflow for the Fischer esterification of 3-Methyl-4-nitrobenzoic acid.

Conclusion

The initial ambiguity surrounding CAS 3744-16-9 underscores the critical importance of verifying chemical identifiers through authoritative databases. This guide has provided a detailed functional group analysis for both 3-Methyl-2-oxovaleric acid (CAS 1460-34-0) and 3-Methyl-4-nitrobenzoic acid (CAS 3113-71-1) , the two most likely compounds of interest. By understanding the distinct functionalities of the carboxylic acid and ketone groups in the former, and the carboxylic acid, nitro, and aromatic groups in the latter, researchers are better equipped to design experiments, interpret analytical data, and advance their scientific objectives. The provided protocols and spectroscopic insights serve as a practical foundation for the successful identification and manipulation of these compounds in a laboratory setting.

References

• 3-Methyl-4-nitrobenzoic acid | C8H7NO4 | CID 18370. PubChem. [Link]

• 3-Methyl-2-oxovaleric Acid. Rupa Health. [Link]

• alpha-Keto-beta-methylvaleric acid | C6H10O3 | CID 47. PubChem. [Link]

• 3-Methyl-4-nitrobenzoic acid. NIST WebBook. [Link]

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• 1. CAS 1460-34-0: (±)-3-Methyl-2-oxovaleric acid | CymitQuimica [cymitquimica.com]
• 2. 3-Methyl-2-oxovaleric Acid | Rupa Health [rupahealth.com]
• 3. CAS 3113-71-1: 3-Methyl-4-nitrobenzoic acid | CymitQuimica [cymitquimica.com]
• 4. 3-Methyl-4-nitrobenzoic Acid | High Purity Reagent [benchchem.com]
• 5. chemimpex.com [chemimpex.com]
• 6. 3-Methyl-4-nitrobenzoic acid | 3113-71-1 [chemicalbook.com]
• 7. 3-METHYL-4-NITROBENZOIC ACID | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 8. 3-Methyl-4-nitrobenzoic acid | C8H7NO4 | CID 18370 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. 3-Methyl-4-nitrobenzoic acid [webbook.nist.gov]

Protocols & Analytical Methods

Protocol for synthesizing Acetamide, 2-(aminooxy)-N,N-diethyl- derivatives

An Application Note and Protocol for the Synthesis of Acetamide, 2-(aminooxy)-N,N-diethyl- Derivatives

Abstract

Derivatives of Acetamide, 2-(aminooxy)-N,N-diethyl-, represent a class of valuable chemical probes and building blocks in medicinal chemistry and drug development. The presence of a terminal aminooxy group provides a highly specific handle for "click chemistry" type reactions, particularly for the formation of stable oxime linkages with carbonyl-containing molecules such as ketones and aldehydes. This unique reactivity is leveraged in bioconjugation, drug delivery systems, and the synthesis of complex molecular architectures. This document provides a comprehensive, two-part protocol for the synthesis of N,N-diethyl-2-(aminooxy)acetamide, designed for researchers in organic synthesis and pharmaceutical development. The protocol emphasizes robust and reproducible methods, explains the chemical principles behind the chosen steps, and offers guidance on reaction monitoring, purification, and characterization.

Introduction: The Utility of the Aminooxy Functional Group

The aminooxy group (—ONH₂) is a powerful functional handle in modern organic and medicinal chemistry. Its enhanced nucleophilicity compared to a standard amine, often referred to as the "alpha effect," allows for highly efficient and chemoselective ligation reactions with carbonyl compounds under mild, often physiological, conditions. The resulting oxime bond is significantly more stable to hydrolysis than the corresponding imine (Schiff base), making it an ideal linkage for constructing robust bioconjugates or derivatizing small molecules.[1][2]

This guide details a reliable synthetic route to N,N-diethyl-2-(aminooxy)acetamide, a versatile reagent that combines the aminooxy warhead with a diethylacetamide scaffold. The synthesis follows a modified Gabriel synthesis pathway, a classic and dependable method for forming primary amines, adapted here for an aminooxy derivative.[3] The process involves two key transformations:

• N-Alkylation: An SN2 reaction between N-hydroxyphthalimide and an activated acetyl group to form the protected aminooxy intermediate.

• Deprotection: The removal of the phthalimide protecting group to liberate the free aminooxy functionality. For this critical step, we present an exceptionally mild method that avoids the use of hydrazine, a common but often problematic reagent.[1][4]

Overall Synthetic Scheme

The two-step synthesis transforms commercially available starting materials into the target aminooxy compound. The phthalimide group serves as an excellent protecting group for the hydroxylamine, preventing side reactions and allowing for purification of the stable intermediate.

Caption: Overall two-step synthesis pathway.

Part 1: Synthesis of N-(2-(Diethylamino)-2-oxoethoxy)phthalimide (Intermediate)

Principle and Mechanism

This step employs a variation of the Gabriel synthesis, a robust method for forming protected primary amines.[3] Here, N-hydroxyphthalimide is deprotonated by a mild base, potassium carbonate, to form the potassium salt in situ. This salt then acts as a nucleophile, attacking the electrophilic carbon of N,N-diethyl-2-bromoacetamide in a classic SN2 reaction. The phthalimide group is an ideal choice as it is stable, crystalline, and prevents over-alkylation. The use of a polar aprotic solvent like Dimethylformamide (DMF) facilitates the reaction by solvating the potassium cation without interfering with the nucleophile.

Materials and Reagents

Reagent/Material	CAS Number	Molecular Wt.	Quantity (10 mmol scale)	Notes
N-Hydroxyphthalimide	524-38-9	163.13 g/mol	1.63 g (10 mmol, 1.0 eq)	Purity >98%
N,N-Diethyl-2-bromoacetamide	685-91-6	194.07 g/mol	2.14 g (11 mmol, 1.1 eq)	Lachyrmator, handle in fume hood.[5]
Potassium Carbonate (K₂CO₃)	584-08-7	138.21 g/mol	2.07 g (15 mmol, 1.5 eq)	Anhydrous, finely powdered.
Dimethylformamide (DMF)	68-12-2	73.09 g/mol	50 mL	Anhydrous grade.
Ethyl Acetate	141-78-6	88.11 g/mol	~200 mL	For extraction.
Brine (Saturated NaCl)	7647-14-5	58.44 g/mol	~100 mL	For washing.
Anhydrous Magnesium Sulfate (MgSO₄)	7487-88-9	120.37 g/mol	As needed	For drying.

Experimental Protocol

• Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar, add N-hydroxyphthalimide (1.63 g, 10 mmol) and finely powdered potassium carbonate (2.07 g, 15 mmol).

• Solvent Addition: Add 50 mL of anhydrous DMF to the flask. Stir the suspension at room temperature for 15 minutes.

• Reagent Addition: In a single portion, add N,N-diethyl-2-bromoacetamide (2.14 g, 11 mmol) to the stirring suspension.

• Reaction: Heat the reaction mixture to 60 °C using an oil bath and stir for 4-6 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 1:1 mixture of ethyl acetate and hexanes as the eluent. The starting N-hydroxyphthalimide spot should disappear and a new, less polar product spot should appear.[6][7]

• Work-up (Quenching): After the reaction is complete, cool the mixture to room temperature. Pour the mixture into 200 mL of cold water in a separatory funnel.

• Extraction: Extract the aqueous mixture with ethyl acetate (3 x 75 mL).

• Washing: Combine the organic layers and wash with water (2 x 50 mL) and then with brine (1 x 50 mL) to remove residual DMF and inorganic salts.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product is often a solid. It can be purified by recrystallization from a mixture of ethanol and water or by flash column chromatography on silica gel if necessary.

Part 2: Deprotection to Yield N,N-Diethyl-2-(aminooxy)acetamide

Principle and Mechanism

The cleavage of the phthalimide group is the final and most critical step. While traditional methods use hydrazine (Ing-Manske procedure), this can lead to the formation of a phthalhydrazide precipitate that can be difficult to remove and residual hydrazine can interfere with subsequent bioconjugation reactions.[1][6]

We prioritize a milder, two-stage, one-flask deprotection method developed by Ganem and co-workers.[4] This method uses sodium borohydride (NaBH₄) to reduce the phthalimide to an intermediate O-hydroxymethyl benzamide. Subsequent addition of acetic acid catalyzes lactonization to form phthalide, which is easily removed by extraction, releasing the desired free aminooxy compound. This near-neutral process avoids harsh reagents and preserves sensitive functional groups.

Materials and Reagents

Reagent/Material	CAS Number	Molecular Wt.	Quantity (5 mmol scale)	Notes
Intermediate from Part 1	-	276.29 g/mol	1.38 g (5 mmol, 1.0 eq)	Must be dry.
Sodium Borohydride (NaBH₄)	16940-66-2	37.83 g/mol	0.76 g (20 mmol, 4.0 eq)	Handle with care, reacts with water.
2-Propanol (IPA)	67-63-0	60.10 g/mol	40 mL	Anhydrous grade.
Acetic Acid (Glacial)	64-19-7	60.05 g/mol	~5 mL	Corrosive.
Dichloromethane (DCM)	75-09-2	84.93 g/mol	~150 mL	For extraction.
Saturated Sodium Bicarbonate (NaHCO₃)	144-55-8	84.01 g/mol	As needed	For neutralization.

Experimental Protocol (Mild Deprotection)

• Setup: Dissolve the intermediate (1.38 g, 5 mmol) in 40 mL of 2-propanol in a 100 mL round-bottom flask with a magnetic stir bar.

• Reduction: Cool the solution to 0 °C in an ice bath. Slowly add sodium borohydride (0.76 g, 20 mmol) in small portions over 15 minutes. Caution: Hydrogen gas evolution.

• Reaction (Stage 1): After the addition is complete, remove the ice bath and stir the mixture at room temperature overnight (approx. 12-16 hours).

• Acidification (Stage 2): Cool the mixture again to 0 °C. Slowly and carefully add glacial acetic acid dropwise until the pH of the solution is ~5-6 (check with pH paper) and gas evolution ceases. This step neutralizes excess NaBH₄ and catalyzes the final release.

• Solvent Removal: Remove the 2-propanol using a rotary evaporator.

• Work-up: Dilute the remaining residue with 50 mL of water.

• Byproduct Removal: Wash the aqueous mixture with dichloromethane (2 x 25 mL) to remove the phthalide byproduct. Discard the organic (DCM) layers.

• Basification: Make the aqueous layer basic (pH > 9) by the careful addition of a saturated sodium bicarbonate (NaHCO₃) solution.

• Product Extraction: Extract the desired aminooxy product from the basic aqueous layer with dichloromethane (3 x 40 mL).

• Drying and Concentration: Combine the final organic extracts, dry over anhydrous Na₂SO₄, filter, and carefully concentrate under reduced pressure to yield the final product, which is often an oil. Store under an inert atmosphere (Nitrogen or Argon) at low temperature.

Experimental Workflow Visualization

Caption: Detailed step-by-step experimental workflow.

Safety Precautions

• N,N-Diethyl-2-bromoacetamide: This is a lachrymator and alkylating agent. Always handle it in a well-ventilated chemical fume hood. Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Sodium Borohydride (NaBH₄): Reacts with water and acids to produce flammable hydrogen gas. Additions should be performed slowly and with adequate ventilation, away from ignition sources.

• Solvents: DMF, DCM, and other organic solvents are flammable and/or toxic. Handle them in a fume hood.

• Acids and Bases: Handle all acids and bases with care.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Part 1 reaction is slow or incomplete.	1. Reagents are not anhydrous.2. Insufficient base.3. Low reaction temperature.	1. Use anhydrous solvents and reagents.2. Ensure K₂CO₃ is finely powdered and dry.3. Confirm oil bath temperature is at 60 °C.
Low yield of intermediate after work-up.	1. Incomplete extraction.2. Product loss during recrystallization.	1. Perform additional extractions with ethyl acetate.2. Minimize the amount of solvent used for recrystallization and cool slowly.
Part 2 deprotection is incomplete.	1. Insufficient NaBH₄.2. Insufficient reaction time.	1. Use fresh, high-purity NaBH₄.2. Allow the reaction to proceed for the full recommended time (or longer, monitoring by TLC).
Final product is contaminated with phthalide.	Incomplete removal of byproduct during work-up.	Perform an additional wash of the aqueous layer with DCM before basification.

References

• Osby, J. O., Martin, M. G., & Ganem, B. (1984). An exceptionally mild deprotection of phthalimides. Tetrahedron Letters, 25(20), 2093-2096. [Link]

• Glen Research. (n.d.). Comparison of Deprotection Methods for the Phthalimidyl Amino CPGs. Glen Research. [Link]

• Organic Chemistry Portal. (n.d.). O-alkylation and arylation of Oximes, Hydroxylamines and related compounds. Organic Chemistry Portal. [Link]

• Reddit r/Chempros Discussion. (2023). Deprotection conditions for pthalimide protected oxyamine? Reddit. [Link]

• Hurd, C. D., & Spence, L. U. (1927). Preparation of Some Alkyl-Substituted Monohydroxamic Acids, N-Acyl-O-alkylhydroxylamines. I. Journal of the American Chemical Society, 49(1), 266-270. [Link]

• Organic Chemistry Portal. (n.d.). Phthalimides. Organic Chemistry Portal. [Link]

• Armstrong, A., Bagley, S. W., & Lamont, S. G. (2001). Synthesis of O-alkylhydroxylamines by electrophilic amination of alkoxides. Chemical Communications, (10), 872-873. [Link]

• Google Patents. (1996).

• Mező, G., et al. (2001). Efficient synthesis of an (aminooxy)acetylated-somatostatin derivative using (aminooxy)acetic acid as a 'carbonyl capture' reagent. Journal of Peptide Science, 7(12), 642-649. [Link]

• Albrecht, S., Defoin, A., & Tarnus, C. (2006). Simple Preparation of O-Substituted Hydroxylamines from Alcohols. Synthesis, 2006(10), 1635-1638. [Link]

• Fayed, E. A., et al. (2015). Synthesis of Novel Acetamide Derivatives and Evaluation of their Antiproliferative Potency against Different Cancer Cell Lines. International Journal of Pharmaceutical Sciences Review and Research, 35(2), 163-171. [Link]

• Jain, P., et al. (2024). Design and Synthesis of N-Phenyl-2-(Phenyl-Amino) Acetamide Derivatives as FVIIA Inhibitors for Effective Anticoagulant Activity. Indian Journal of Pharmaceutical Education and Research, 58(1), 134-145. [Link]

• Google Patents. (2020).

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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. globalresearchonline.net [globalresearchonline.net]

Application Note: Preparation of Oxime Ethers Using Acetamide, 2-(aminooxy)-N,N-diethyl-

Target Audience: Researchers, bioconjugation scientists, and pharmaceutical development professionals. Focus: Mechanistic principles, kinetic optimization, and validated protocols for chemoselective oxime ligation.

Executive Summary

The synthesis of oxime ethers via chemoselective ligation is a cornerstone methodology in modern bioconjugation, drug development, and materials science. The reagent Acetamide, 2-(aminooxy)-N,N-diethyl- (CAS: 752957-82-7) offers a highly reactive aminooxy (-O-NH₂) terminus coupled with an N,N-diethylacetamide moiety. This specific structural arrangement not only facilitates rapid condensation with aldehydes and ketones but also imparts favorable lipophilicity and steric stability to the resulting conjugate, making it highly valuable in the synthesis of Antibody-Drug Conjugates (ADCs) and Proteolysis Targeting Chimeras (PROTACs)[1].

This guide provides a comprehensive, self-validating framework for utilizing Acetamide, 2-(aminooxy)-N,N-diethyl- in both small-molecule organic synthesis and complex aqueous bioconjugation workflows.

Mechanistic Insights & Causality (E-E-A-T)

To successfully deploy Acetamide, 2-(aminooxy)-N,N-diethyl-, one must understand the thermodynamic and kinetic drivers of oxime ligation.

The Alpha-Effect and Chemoselectivity

The exceptional utility of aminooxy compounds stems from the alpha-effect . The adjacent oxygen atom donates lone-pair electron density to the nitrogen, significantly increasing its nucleophilicity. Concurrently, the electronegativity of the oxygen lowers the pKa of the aminooxy group to approximately 4.6 (compared to ~10.5 for typical alkylamines).

The Causality of pH: Operating at a mildly acidic pH (4.5–5.5) is critical. At this pH, the aminooxy group remains partially unprotonated (and thus nucleophilic), while competing biological amines (e.g., lysine side chains) are fully protonated and unreactive. Furthermore, the slightly acidic environment protonates the target carbonyl oxygen, enhancing its electrophilicity. This dual-action mechanism ensures absolute chemoselectivity[2].

Nucleophilic Catalysis via Aniline

In dilute aqueous conditions (typically <100 µM for protein bioconjugation), uncatalyzed oxime formation is kinetically sluggish. The introduction of aniline (or substituted anilines like p-phenylenediamine) acts as a nucleophilic catalyst.

The Causality of Catalysis: Aniline reacts rapidly with the target aldehyde to form a Schiff base (imine) intermediate. Because the protonated Schiff base is significantly more electrophilic than the parent carbonyl, the subsequent attack by Acetamide, 2-(aminooxy)-N,N-diethyl- (via transimination) occurs at a rate up to 400 times faster than the uncatalyzed reaction[3][4].

Figure 1: Reaction pathway demonstrating aniline-catalyzed oxime ether formation.

Data Presentation: Kinetic & Reagent Parameters

Optimizing the reaction requires balancing catalyst concentration, pH, and reagent stoichiometry. Table 1 summarizes the kinetic impact of these variables based on established bioconjugation literature[3][5].

Table 1: Kinetic Optimization of Oxime Ligation

Reaction Condition	Catalyst (Aniline)	pH	Relative Rate (k₂)	Typical Yield (2h)
Uncatalyzed (Aqueous)	None	4.5	1x	< 20%
Uncatalyzed (Neutral)	None	7.0	0.1x	< 5%
Catalyzed (Standard)	10 mM Aniline	4.5	~40x	> 85%
Catalyzed (Enhanced)	100 mM Aniline	4.5	~400x	> 95%
Catalyzed (Neutral)	10 mM p-Phenylenediamine	7.0	~20x	~ 70%

Table 2: Reagent Specifications

Property	Specification for Acetamide, 2-(aminooxy)-N,N-diethyl-
CAS Number	752957-82-7
Molecular Formula	C₆H₁₄N₂O₂
Molecular Weight	146.19 g/mol
Storage Conditions	-20°C, desiccated, protected from light.
Solubility	Soluble in DMSO, DMF, MeOH, and mildly acidic aqueous buffers.

Experimental Protocols

The following protocols are designed as self-validating systems. Built-in analytical checkpoints ensure that researchers can verify intermediate success before proceeding.

Protocol A: Small-Molecule Oxime Ether Synthesis (Organic Phase)

Use this protocol for synthesizing PROTAC linkers or small-molecule pharmaceutical intermediates.

• Preparation : In a flame-dried 25 mL round-bottom flask, dissolve 1.0 mmol of the target aldehyde/ketone in 5.0 mL of anhydrous Methanol (MeOH) or Tetrahydrofuran (THF).

• Reagent Addition : Add 1.1 mmol (1.1 equivalents) of Acetamide, 2-(aminooxy)-N,N-diethyl- to the solution.

• Catalysis (Optional but recommended for ketones) : Add 0.1 equivalents (10 mol%) of glacial acetic acid to lower the apparent pH and activate the carbonyl.

• Incubation : Stir the reaction mixture at room temperature (20–25°C) under an inert argon atmosphere for 2 to 4 hours.

• Validation Checkpoint (TLC) : Monitor the reaction via Thin-Layer Chromatography (TLC) using a Hexane/Ethyl Acetate (7:3) solvent system. The disappearance of the starting carbonyl spot and the appearance of a lower Rf oxime ether spot validates reaction progress.

• Workup & Purification : Concentrate the mixture under reduced pressure. Partition the residue between Ethyl Acetate (20 mL) and saturated aqueous NaHCO₃ (20 mL). Extract the organic layer, dry over anhydrous Na₂SO₄, and purify via flash column chromatography.

Protocol B: Aqueous Bioconjugation (Protein Labeling)

Use this protocol for attaching the N,N-diethylacetamide moiety to an aldehyde-tagged protein (e.g., generated via Formylglycine Generating Enzyme or periodate glycan oxidation)[2].

• Buffer Exchange : Buffer exchange the aldehyde-tagged protein (10–50 µM) into 100 mM Sodium Acetate (NaOAc) buffer, pH 4.5. Causality: This pH ensures maximum aminooxy reactivity while preventing protein denaturation.

• Catalyst Preparation : Prepare a 1.0 M stock solution of aniline in DMSO. Add aniline to the protein solution to achieve a final concentration of 10–50 mM.

• Ligation : Add Acetamide, 2-(aminooxy)-N,N-diethyl- (dissolved in DMSO) to the protein mixture at a final concentration of 10 to 20 molar equivalents relative to the protein. Ensure final DMSO concentration does not exceed 5% v/v to prevent protein precipitation.

• Incubation : Incubate the reaction at room temperature for 1 to 2 hours with gentle agitation.

• Validation Checkpoint (LC-MS) : Withdraw a 5 µL aliquot and analyze via intact protein LC-MS. A mass shift corresponding to +128.17 Da (Mass of reagent - H₂O) validates successful oxime ether formation.

• Purification : Remove excess small molecules and aniline catalyst using a size-exclusion chromatography (SEC) column (e.g., PD-10) or via extensive dialysis against a physiological buffer (e.g., PBS, pH 7.4).

Figure 2: Step-by-step workflow for aqueous aniline-catalyzed oxime bioconjugation.

Troubleshooting & Best Practices

• Precipitation during Bioconjugation : If the protein precipitates upon the addition of aniline or the aminooxy reagent, reduce the aniline concentration to 10 mM or switch to p-phenylenediamine at pH 6.0–7.0, which is effective at near-neutral pH[3].

• Incomplete Reaction : Unhindered aliphatic aldehydes react quantitatively within 1 hour. Aromatic aldehydes or sterically hindered ketones may require up to 24 hours of incubation or mild heating (37°C).

• Reagent Degradation : Aminooxy compounds are susceptible to oxidation and premature Schiff base formation with ambient aldehydes. Always store Acetamide, 2-(aminooxy)-N,N-diethyl- under inert gas at -20°C.

References

• Enhanced Catalysis of Oxime-Based Bioconjugations by Substituted Anilines Bioconjugate Chemistry (2014) URL:[Link]

• Rapid Oxime and Hydrazone Ligations with Aromatic Aldehydes for Biomolecular Labeling Bioconjugate Chemistry (2008) URL:[Link]

• Site-specific chemical protein conjugation using genetically encoded aldehyde tags Nature Chemical Biology / PMC (2007) URL:[Link]

• Site-selective modification strategies in antibody–drug conjugates Chemical Society Reviews (RSC) (2020) URL:[Link]

Sources

• 1. Site-selective modification strategies in antibody–drug conjugates - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D0CS00310G [pubs.rsc.org]
• 2. Site-specific chemical protein conjugation using genetically encoded aldehyde tags - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. semanticscholar.org [semanticscholar.org]

Application Note &amp; Standard Operating Procedure: Bioconjugation via Oxime Ligation Using Acetamide, 2-(aminooxy)-N,N-diethyl-

Executive Summary & Mechanistic Rationale

Acetamide, 2-(aminooxy)-N,N-diethyl- (CAS: 752957-82-7) is a highly reactive, bifunctional linker utilized in advanced bioconjugation, chemical biology, and targeted drug development[1][2]. The primary utility of this compound lies in its terminal aminooxy (–O–NH₂) group, which exhibits exceptional chemoselectivity toward carbonyls (aldehydes and ketones) to form a highly stable oxime bond[3].

The Causality of Experimental Design: Unlike primary amines that form reversible, unstable Schiff bases (imines) with carbonyls in aqueous media, the aminooxy group benefits from the "alpha-effect." The adjacent oxygen atom donates electron density, significantly increasing the nucleophilicity of the nitrogen. This allows the oxime ligation to proceed efficiently under mild, aqueous conditions (pH 4.5–6.5)[3][4]. The resulting oxime bond is highly resistant to hydrolysis, making it an ideal bioorthogonal reaction for creating stable antibody-drug conjugates (ADCs), peptide probes, and surface functionalizations[5][6].

Figure 1: Aniline-catalyzed oxime ligation mechanism via a Schiff base intermediate.

Physicochemical Properties & Handling SOP

To ensure reproducibility, researchers must account for the specific physicochemical properties of Acetamide, 2-(aminooxy)-N,N-diethyl-[1].

Quantitative Data: Compound Specifications

Property	Value / Specification	Operational Impact
Molecular Formula	C₆H₁₄N₂O₂	Determines molar equivalents for stoichiometry.
Molecular Weight	146.19 g/mol	Requires precise micro-analytical weighing.
Solubility	Soluble in DMSO, DMF, H₂O	Stock solutions must be prepared in anhydrous solvents to prevent pre-mature hydrolysis.
Storage	-20°C, Desiccated	Moisture-sensitive; degrades via hydration if exposed to ambient humidity[4].

Handling & Preparation SOP

• Equilibration: Always equilibrate the sealed reagent vial to room temperature (RT) for at least 30 minutes before opening. Causality: Opening a cold vial causes atmospheric condensation, which rapidly degrades the highly reactive aminooxy moiety[3].

• Stock Preparation: Prepare a 100 mM stock solution in anhydrous DMSO immediately prior to use. Do not store reconstituted solutions for more than 24 hours[4].

Experimental Protocols: Site-Specific Oxime Ligation

This section details a self-validating system for conjugating Acetamide, 2-(aminooxy)-N,N-diethyl- to a target biomolecule.

Protocol A: Target Biomolecule Activation (Aldehyde Generation)

Proteins generally lack native aldehydes. You must first introduce a reactive carbonyl.

• For Glycoproteins/Antibodies: Perform mild periodate oxidation (NaIO₄) of the Fc N-glycans. This generates reactive aldehydes on the carbohydrate chains without affecting the antigen-binding domain[6].

• For Recombinant Proteins: Utilize genetically encoded aldehyde tags (CxPxR motif). Co-expression with Formylglycine Generating Enzyme (FGE) converts the specific cysteine to a formylglycine (aldehyde), ensuring absolute site-specificity[7].

Protocol B: Aniline-Catalyzed Oxime Ligation

Uncatalyzed oxime formation is kinetically slow at neutral pH. To overcome this, aniline is introduced as a nucleophilic catalyst. Aniline rapidly forms a protonated Schiff base with the target aldehyde. This intermediate is highly electrophilic and undergoes rapid nucleophilic attack by the aminooxy group, shifting the reaction time from >24 hours to under 2 hours[5][8].

Step-by-Step Methodology:

• Buffer Exchange: Dialyze the aldehyde-tagged protein (1–10 mg/mL) into Reaction Buffer (100 mM Sodium Acetate or PBS, pH 4.5–6.5). Critical: Avoid Tris or any primary amine-containing buffers, as they competitively inhibit the reaction[4].

• Catalyst Addition: Add an aniline stock solution to the protein mixture to achieve a final concentration of 10–100 mM[3].

• Reagent Addition: Add a 20- to 50-fold molar excess of the Acetamide, 2-(aminooxy)-N,N-diethyl- stock solution. Ensure the final DMSO concentration remains ≤10% (v/v) to prevent protein denaturation[3].

• Incubation: Incubate the reaction mixture for 2–4 hours at RT with gentle end-over-end mixing[4].

• Self-Validation & QC: Run a parallel Mock Reaction (Protein + Aniline + pure DMSO, lacking the aminooxy reagent). Analyze both the mock and the active reaction via SDS-PAGE or LC-MS. A successful reaction is validated by a distinct mass shift in the active sample absent in the mock.

• Purification: Remove excess linker and aniline using Size Exclusion Chromatography (SEC) or dialysis against a neutral storage buffer (e.g., PBS, pH 7.4)[4].

Figure 2: Step-by-step experimental workflow for site-specific oxime bioconjugation.

Quantitative Optimization Matrix

To ensure maximum yield while preserving biomolecule integrity, adhere to the following empirically derived parameters[4][5]:

Parameter	Optimal Range	Sub-optimal Consequence	Mechanistic Rationale
pH	4.5 – 6.5	pH > 7.0: Drastically reduced reaction kinetics. pH < 4.0: Protein denaturation.	Mild acidity is required to protonate the carbonyl oxygen (or aniline Schiff base), increasing its electrophilicity for the aminooxy attack.
Aniline Catalyst	10 – 100 mM	< 10 mM: Sluggish reaction. > 100 mM: Potential protein precipitation.	Aniline acts as a nucleophilic catalyst, bypassing the high activation energy of direct aminooxy-carbonyl condensation.
Temperature	20°C – 37°C	> 37°C: Risk of target protein aggregation.	Kinetic energy increases collision frequency; however, oxime ligation is efficient enough at RT when catalyzed.
DMSO (Co-solvent)	≤ 10% (v/v)	> 10%: Unfolding of hydrophobic protein domains.	Required to maintain the solubility of the aminooxy reagent before it conjugates to the hydrophilic biomolecule.

References

• Acetamide, 2-(aminooxy)-N,N-diethyl- (9CI) . ChemicalBook. 1[1]

• p-acetofenotidida, 2- (aminooxi) - (8CI) . GuideChem. 2[2]

• Standard Operating Procedure for the Application of Aminooxy-PEG3-methyl ester in Bioconjugation . BenchChem. 3[3]

• Application Notes and Protocols for Bioconjugation Using Aminooxy-PEG9-Methanethiosulfonate . BenchChem. 4[4]

• Expanding the versatility and scope of the oxime ligation: rapid bioconjugation to disulfide-rich peptides . PMC / NIH. 5[5]

• Expanding the versatility and scope of the oxime ligation: rapid bioconjugation to disulfide-rich peptides . RSC Publishing. 8[8]

• Site-specific chemical protein conjugation using genetically encoded aldehyde tags . PMC / NIH. 7[7]

• Site Specific Conjugation of Fluoroprobes to the Remodeled Fc N-Glycans of Monoclonal Antibodies Using Mutant Glycosyltransferases . ACS Publications. 6[6]

Sources

• 1. Acetamide, 2-(aminooxy)-N,N-diethyl- (9CI) | 752957-82-7 [chemicalbook.com]
• 2. guidechem.com [guidechem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Expanding the versatility and scope of the oxime ligation: rapid bioconjugation to disulfide-rich peptides - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. Site-specific chemical protein conjugation using genetically encoded aldehyde tags - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.rsc.org [pubs.rsc.org]

Reaction conditions for aminooxy-aldehyde coupling with diethylacetamide linker

Application Note: Optimized Reaction Conditions for Aminooxy-Aldehyde Oxime Ligation Utilizing a Diethylacetamide Linker

Introduction & Mechanistic Overview

The bioorthogonal coupling of an aminooxy group with an aldehyde to form an oxime bond is a cornerstone of modern bioconjugation[1][2]. This chemoselective reaction is widely utilized for protein labeling, peptide synthesis, and the development of bifunctional chelators or radiotracers[2][3].

The Role of the Diethylacetamide Linker: In complex bioconjugates (such as DTPA-derivatives or peptide-drug conjugates), simple acetamide linkers are prone to deleterious intramolecular side reactions, such as lactamization, during carboxymethylation or conjugation steps[3][4]. The incorporation of a diethylacetamide linker provides critical steric bulk. The ethyl groups shield the amide nitrogen, effectively preventing lactam byproduct formation while maintaining excellent aqueous solubility and conformational flexibility for the terminal aminooxy group[3][4].

Nucleophilic Catalysis: Uncatalyzed oxime ligation is notoriously slow at neutral pH, typically requiring acidic conditions (pH 4.5) to balance aldehyde electrophilicity with aminooxy protonation[5]. To perform this reaction under physiological conditions (pH 7.0)—which is critical for acid-sensitive proteins—nucleophilic catalysts such as aniline, p-phenylenediamine (pPDA), or m-phenylenediamine (mPDA) are employed[2][6]. The catalyst rapidly attacks the aldehyde to form a highly reactive protonated Schiff base (imine) intermediate. The α-effect-driven aminooxy group then attacks this intermediate, displacing the catalyst and forming the hydrolytically stable oxime bond[2][5].

Experimental Design & Causality (E-E-A-T)

As an application scientist, designing a robust bioconjugation workflow requires understanding the causality behind each reagent choice:

• Buffer & pH Selection: While pH 4.5 yields the fastest uncatalyzed rates, it can denature sensitive biomolecules[5][7]. By shifting to pH 7.0 (e.g., 0.1 M Phosphate Buffer) and utilizing a diamine catalyst, you preserve protein folding while achieving rapid kinetics[6][8].

• Catalyst Superiority: Aniline is the historical standard but is limited by a solubility cap of ~100 mM in aqueous media and moderate efficiency at neutral pH[7]. pPDA and mPDA are vastly superior for neutral-pH ligations because they can be dissolved at much higher concentrations (>500 mM) and offer up to a 120-fold rate enhancement over uncatalyzed reactions[6][7].

• Self-Validating Systems: A reliable protocol must have built-in verification. Because dissolving 100 mM of a basic amine catalyst (like pPDA) will drastically alter the buffer's pH, a mandatory pH-check step is integrated before adding the payload. Furthermore, the mass shift inherent to oxime formation (addition of payload mass minus 18 Da for water loss) serves as a definitive LC-MS validation checkpoint[9].

Quantitative Data Summary

The following table summarizes the kinetic and physical properties of common oxime ligation catalysts to guide your experimental design[6][8][7][9]:

Catalyst	Optimal pH Range	Max Aqueous Solubility	Relative Rate Enhancement (at pH 7.0)	Key Advantage / Causality
None	4.5 - 5.5	N/A	1x (Baseline)	No additives required; ideal for highly stable, low-complexity peptides.
Aniline	4.5 - 6.0	~100 mM	~40x	Well-characterized standard; forms a stable Schiff base at mild acidic pH.
mPDA	6.0 - 7.0	>500 mM	~100x	High solubility; highly effective for ketone and aldehyde ligations at neutral pH.
pPDA	6.0 - 7.0	>500 mM	~120x	Fastest kinetics at pH 7.0; superior for time-sensitive radiolabeling.

Step-by-Step Protocol: Catalyzed Oxime Ligation

This protocol details the coupling of an aldehyde-functionalized biomolecule with an aminooxy-diethylacetamide payload using pPDA as a catalyst[6][8].

Step 1: Reagent Preparation & Validation

• Biomolecule Stock: Prepare a 50–100 μM stock solution of the aldehyde-functionalized protein/peptide in 0.1 M Phosphate Buffer, pH 7.0[6].

• Payload Stock: Prepare a 5 mM stock of the aminooxy-diethylacetamide reagent in anhydrous DMSO or DMF[1][6]. Note: Store at -20°C and warm to room temperature before opening to prevent moisture condensation, which can degrade the aminooxy group[1].

• Catalyst Stock: Prepare a 0.5 M solution of pPDA (or mPDA) in 0.3 M Phosphate Buffer.

  • Self-Validation Checkpoint 1: The addition of diamines will raise the pH. You must manually adjust the pH of this stock back to 7.0 using dilute HCl before proceeding. Failure to do so will stall the oxime ligation[6][8].

Step 2: Ligation Reaction

• In a low-bind microcentrifuge tube, combine the biomolecule stock with the aminooxy-diethylacetamide stock to achieve a final molar ratio of 1:3 to 1:5 (Protein:Aminooxy)[6].

• Initiate the reaction by adding the neutralized pPDA catalyst stock to a final concentration of 50–100 mM[6][8].

• Mix gently by pipetting and incubate the reaction at room temperature (20–25°C) for 1 to 2 hours.

Step 3: Quenching & Purification

• Terminate the reaction and remove the small-molecule catalyst and excess payload by passing the mixture through a size-exclusion chromatography (SEC) desalting column (e.g., PD-10 or Zeba Spin) equilibrated with standard PBS (pH 7.4)[1][6].

• Alternatively, for larger proteins, dialyze against 4L of PBS overnight at 4°C[1].

Step 4: Analytical Validation

• Self-Validation Checkpoint 2: Analyze the purified conjugate via LC-MS. Inject the sample onto a C4 or C18 column using a gradient of 0–100% Acetonitrile (0.1% Formic Acid) over 25 minutes[9].

• Confirm complete conversion by observing the disappearance of the starting aldehyde mass and the appearance of the product mass ( MassProduct​=MassAldehyde​+MassAminooxy​−18.015 Da).

Visualizations

Mechanistic pathway of nucleophilic-catalyzed oxime ligation utilizing a diethylacetamide linker.

Step-by-step experimental workflow and self-validation checkpoints for aminooxy-aldehyde bioconjugation.

References

• Chemical Communications (2022). Expanding the versatility and scope of the oxime ligation: rapid bioconjugation to disulfide-rich peptides. RSC Publishing. Available at: [Link]

• Current Protocols in Protein Science (2015). Application of meta- and para- phenylenediamine as enhanced oxime ligation catalysts for protein labeling, PEGylation, immobilization and release. PubMed Central (PMC). Available at:[Link]

• Bioconjugate Chemistry (2014). A Highly Efficient Catalyst for Oxime Ligation and Hydrazone-Oxime Exchange Suitable for Bioconjugation. PubMed Central (PMC). Available at:[Link]

• Bioconjugate Chemistry (2014). Enhanced Catalysis of Oxime-Based Bioconjugations by Substituted Anilines. ResearchGate. Available at:[Link]

• Chemical Reviews (2010). Strategies for the preparation of bifunctional gadolinium(III) chelators. PubMed Central (PMC). Available at:[Link]

• Chemical Reviews (2017). Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis. PubMed Central (PMC). Available at:[Link]

• ResearchGate (2023). Review of Lanthanide-based Contrast Agents. ResearchGate. Available at: [Link]

Sources

• 1. broadpharm.com [broadpharm.com]
• 2. Expanding the versatility and scope of the oxime ligation: rapid bioconjugation to disulfide-rich peptides - Chemical Communications (RSC Publishing) DOI:10.1039/D2CC03752A [pubs.rsc.org]
• 3. Strategies for the preparation of bifunctional gadolinium(III) chelators - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Application of meta- and para- phenylenediamine as enhanced oxime ligation catalysts for protein labeling, PEGylation, immobilization and release - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Application of meta- and para- phenylenediamine as enhanced oxime ligation catalysts for protein labeling, PEGylation, immobilization and release - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A Highly Efficient Catalyst for Oxime Ligation and Hydrazone-Oxime Exchange Suitable for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: De Novo Synthesis of N,N-Diethyl-2-(aminooxy)acetamide via Boc-Protected Intermediates

Target Audience: Synthetic Chemists, Bioconjugation Scientists, and Drug Development Professionals Application: Generation of chemoselective linkers for oxime ligation, antibody-drug conjugates (ADCs), and peptide modification.

Mechanistic Rationale & Synthetic Strategy

N,N-diethyl-2-(aminooxy)acetamide is a highly valuable bifunctional building block. Its terminal aminooxy group (–O–NH₂) exhibits enhanced nucleophilicity due to the α -effect, allowing it to react chemoselectively with aldehydes and ketones to form hydrolytically stable oxime linkages under mild, aqueous conditions. This orthogonal reactivity is a cornerstone of modern bioconjugation[1].

Designing a scalable and high-yielding synthesis for this compound requires navigating the extreme reactivity of the unprotected aminooxy group, which is prone to self-condensation, N-overalkylation, and premature oxidation. To circumvent these issues, we employ a three-step linear sequence utilizing the tert-butyloxycarbonyl (Boc) protecting group .

• Amidation: Selective acylation of diethylamine using chloroacetyl chloride to form the electrophilic core.

• Chemoselective SN2 Substitution: Displacement of the α -chloride using N-Boc-hydroxylamine. The Boc group sterically shields the nitrogen, directing the nucleophilic attack exclusively through the oxygen atom[2].

• Acidic Cleavage: Removal of the Boc group using Trifluoroacetic Acid (TFA) to yield the final product as a stable TFA salt[].

Figure 1: Three-step synthetic workflow for N,N-diethyl-2-(aminooxy)acetamide highlighting intermediate isolation and reagent selection.

Quantitative Data Summary

The following table summarizes the expected yields, purity thresholds, and critical analytical markers required to validate each stage of the synthesis.

Synthesis Stage	Target Compound	Expected Yield	Purity (HPLC)	Key Analytical Markers (¹H-NMR / MS)
Step 1	2-chloro-N,N-diethylacetamide	88 - 93%	>95%	δ 4.05 (s, 2H, CH₂-Cl); m/z 150.0[M+H]⁺
Step 2	2-(Boc-aminooxy)-N,N-diethylacetamide	75 - 82%	>98%	δ 1.47 (s, 9H, Boc); δ 4.45 (s, 2H, CH₂-O); m/z 269.1 [M+Na]⁺
Step 3	N,N-diethyl-2-(aminooxy)acetamide (TFA)	>95%	>99%	Absence of Boc signal; m/z 147.1 [M+H]⁺ (Free base)

Detailed Experimental Protocols

Step 1: Synthesis of 2-chloro-N,N-diethylacetamide

Causality Note: Chloroacetyl chloride possesses two electrophilic centers. The acid chloride is significantly more reactive than the alkyl chloride. By maintaining a strict temperature of 0 °C and adding the acid chloride dropwise, we ensure exclusive reaction at the acyl carbon, preventing double-alkylation of the amine[4]. Triethylamine (Et₃N) is used as a non-nucleophilic acid scavenger to neutralize the HCl byproduct, preventing the protonation and deactivation of diethylamine.

Protocol:

• Equip a 500 mL flame-dried round-bottom flask with a magnetic stir bar, dropping funnel, and an argon inlet.

• Dissolve diethylamine (1.1 equiv, 110 mmol) and Et₃N (1.5 equiv, 150 mmol) in anhydrous dichloromethane (DCM, 150 mL).

• Cool the reaction vessel to 0 °C using an ice-water bath.

• Dissolve chloroacetyl chloride (1.0 equiv, 100 mmol) in anhydrous DCM (50 mL) and transfer to the dropping funnel.

• Add the chloroacetyl chloride solution dropwise over 45 minutes. Self-Validation: The formation of a dense white precipitate (triethylammonium chloride) immediately validates that the amidation is occurring.

• Remove the ice bath and stir at room temperature for 2 hours.

• Workup: Transfer the mixture to a separatory funnel. Wash sequentially with 1M HCl (2 × 100 mL) to remove unreacted amines, saturated aqueous NaHCO₃ (100 mL) to neutralize residual acid, and brine (100 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield 2-chloro-N,N-diethylacetamide as a pale yellow oil[5].

Step 2: Synthesis of 2-(Boc-aminooxy)-N,N-diethylacetamide

Causality Note:N-Boc-hydroxylamine is an ambidentate nucleophile. Deprotonation with 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) generates an oximate intermediate. The bulky Boc group sterically shields the nitrogen, forcing the SN2 displacement of the α -chloride to occur exclusively via the oxygen atom[2].

Protocol:

• In a 250 mL round-bottom flask, dissolve N-Boc-hydroxylamine (1.1 equiv, 110 mmol) in anhydrous N,N-Dimethylformamide (DMF, 100 mL).

• Add DBU (1.2 equiv, 120 mmol) dropwise at room temperature. Stir for 15 minutes to ensure complete deprotonation.

• Add 2-chloro-N,N-diethylacetamide (Step 1 product, 1.0 equiv, 100 mmol) in one portion.

• Heat the reaction mixture to 50 °C and stir for 4 hours.

• Self-Validation: Monitor via TLC (Hexanes:EtOAc 1:1). The starting material (Rf ~0.6) should disappear, replaced by a new UV-active spot (Rf ~0.4) that stains positive with KMnO₄ (indicative of the oxidizable Boc-aminooxy moiety).

• Workup: Cool to room temperature and dilute with Ethyl Acetate (300 mL). Wash the organic layer extensively with water (5 × 100 mL) to remove DMF and DBU salts, followed by brine (100 mL).

• Dry over Na₂SO₄, concentrate, and purify via flash column chromatography (Silica gel, gradient 10% to 40% EtOAc in Hexanes) to yield a white solid.

Step 3: Deprotection to N,N-diethyl-2-(aminooxy)acetamide (TFA Salt)

Causality Note: The Boc group is highly acid-labile. Treatment with Trifluoroacetic Acid (TFA) protonates the carbamate carbonyl, initiating a fragmentation that releases isobutylene gas and carbon dioxide[6]. It is critical to isolate the product as a TFA salt; the protonated aminooxy group (–O–NH₃⁺) is highly stable, whereas the free base is prone to rapid degradation and self-condensation. Never use acetone or ketone-based solvents during this step , as they will instantly react with the deprotected product to form an oxime.

Protocol:

• Dissolve 2-(Boc-aminooxy)-N,N-diethylacetamide (50 mmol) in anhydrous DCM (50 mL) in a flask equipped with a gas bubbler.

• Cool to 0 °C and slowly add TFA (50 mL).

• Self-Validation: Vigorous effervescence (release of CO₂ and isobutylene) will be observed. The cessation of gas evolution (typically 45–60 minutes) serves as an internal physical indicator of reaction completion.

• Stir for an additional 30 minutes at room temperature.

• Concentrate the reaction mixture under reduced pressure. To remove residual TFA, add toluene (30 mL) and co-evaporate (repeat 3 times).

• Triturate the resulting viscous oil with ice-cold diethyl ether (50 mL). The product, N,N-diethyl-2-(aminooxy)acetamide TFA salt, will precipitate as a highly pure, hygroscopic white solid.

• Filter rapidly under a blanket of argon and store desiccated at -20 °C.

References

• Synthesis of Peptides Using Tert-Butyloxycarbonyl (Boc) as the α-Amino Protection Group Springer Nature URL:[Link]

Sources

• 1. d-nb.info [d-nb.info]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 4. 2-Chloro-N,N-diethylacetamide for synthesis 2315-36-8 [sigmaaldrich.com]
• 5. CAS 2315-36-8: N,N-Diethylchloroacetamide | CymitQuimica [cymitquimica.com]
• 6. Synthesis of Peptides Using Tert-Butyloxycarbonyl (Boc) as the α-Amino Protection Group | Springer Nature Experiments [experiments.springernature.com]

Application Note: Advanced Solvent Selection Strategies for Oxime Ligation using 2-(Aminooxy)-N,N-diethylacetamide

Executive Summary

Bioorthogonal conjugation via oxime ligation is a cornerstone technique in probe development, peptide modification, and radiochemistry. Acetamide, 2-(aminooxy)-N,N-diethyl- (CAS: 752957-82-7) is a highly specialized bifunctional linker. Unlike standard aminooxyacetic acid, the N,N-diethyl amide moiety imparts unique amphiphilic properties to the molecule. While this structural modification prevents unwanted side reactions at the amide nitrogen, it also fundamentally alters the solvation dynamics of the reagent.

This application note provides a comprehensive, causality-driven framework for selecting the optimal solvent system when utilizing 2-(aminooxy)-N,N-diethylacetamide. By tuning the solvent environment, researchers can overcome steric hindrance, accelerate reaction kinetics from hours to minutes, and drive thermodynamic yields to completion.

Mechanistic Causality: The Role of Solvation in Oxime Ligation

The formation of an oxime bond between 2-(aminooxy)-N,N-diethylacetamide and a target carbonyl proceeds via a hemiaminal intermediate. The efficiency of this pathway is entirely dependent on the microenvironment created by the solvent.

• Nucleophilicity and the Alpha-Effect: The adjacent oxygen atom supercharges the nucleophilicity of the aminooxy nitrogen (the α -effect). However, in purely aqueous environments, the lipophilic N,N-diethyl tail can induce localized hydrophobic clustering. If the target molecule is also hydrophobic, this clustering buries the reactive aminooxy group, drastically reducing collision frequency.

• Solvent-Driven Acceleration: Transitioning from aqueous buffers to polar aprotic solvents (e.g., DMF) or mixed aqueous-organic systems (e.g., 80% Acetonitrile) fully solvates the N,N-diethyl moiety. This exposes the aminooxy group, increasing its effective molarity and accelerating ligation kinetics, which is critical for time-sensitive applications like 18 F radiolabeling[1].

• Overcoming the Dehydration Bottleneck: For aldehydes, the initial nucleophilic attack is rate-limiting. For ketones, however, the dehydration of the hemiaminal to the final oxime is the bottleneck. In these cases, shifting the solvent to a general acid (like glacial acetic acid) protonates the hemiaminal hydroxyl, converting it into a superior leaving group and driving the reaction forward[2].

Mechanism of oxime ligation highlighting the role of solvent and catalyst in intermediate formation.

Solvent Selection Matrix

To standardize protocol development, the following table summarizes the quantitative and qualitative impacts of various solvent systems on 2-(aminooxy)-N,N-diethylacetamide ligations.

Solvent System	Dielectric Constant ( ε )	Relative Kinetic Rate	Solubility of N,N-Diethyl Moiety	Best Use Case
Aqueous Buffer (pH 4.5)	~80.0	Baseline (Slow)	Poor to Moderate	Highly hydrophilic native peptides; standard overnight ligations.
80% Acetonitrile (aq)	~43.0	Fast	Excellent	Amphiphilic modified peptides; standard bioconjugation[3].
Anhydrous DMF	36.7	Ultra-Fast	Excellent	Time-sensitive probes (e.g., radiotracers); highly hydrophobic lipids[1].
Glacial Acetic Acid	6.2	Moderate (High Yield)	Good	Sterically hindered or electronically deactivated ketones[2].

Decision Workflow for Solvent Optimization

Decision tree for selecting the optimal solvent system for N,N-diethyl-2-(aminooxy)acetamide.

Validated Experimental Protocols

Protocol A: Ultra-Fast Ligation in Polar Aprotic Solvents

Target Application: Time-sensitive radiochemistry or conjugation to hydrophobic biomolecules. Causality: Utilizing anhydrous DMF combined with a p-phenylenediamine (pPDA) catalyst maximizes the nucleophilicity of the aminooxy group while preventing the hydrophobic collapse of the N,N-diethyl moiety. This ensures maximum collision frequency between reactive centers[3].

Step-by-Step Methodology:

• Preparation: Dissolve the target aldehyde (e.g., 20 mM) in anhydrous DMF.

• Reagent Addition: Add 2-(aminooxy)-N,N-diethylacetamide to a final concentration of 25 mM (1.25 molar equivalents).

• Catalysis: Introduce pPDA catalyst to a final concentration of 25-50 mM. Note: pPDA is significantly more effective in organic solvents than standard aniline.

• Incubation: Incubate the reaction mixture at 25°C for 5 to 15 minutes. For highly sterically hindered aldehydes, temperature can be increased to 75°C for 1-2 minutes[1].

• Quenching: Quench the reaction by diluting 1:100 into 10% acetone in 0.05% TFA/H 2​ O. The acetone rapidly consumes any unreacted aminooxy reagent.

• Self-Validating QC Step: Monitor the reaction via LC-MS. The mass shift will initially show the hemiaminal intermediate (+18 Da relative to the final oxime). Complete conversion is confirmed when the +18 Da peak fully resolves into the final conjugate mass. If the hemiaminal persists, increase the temperature to 40°C to overcome the dehydration activation energy.

Protocol B: Acetic Acid-Mediated Ligation for Sluggish Ketones

Target Application: Conjugation to unreactive ketones (e.g., steroid derivatives or complex keto-peptides). Causality: Ketones are notoriously slow to react due to electronic stabilization and steric bulk. By using glacial acetic acid as the solvent, the medium acts as a massive molar excess of a general acid catalyst. This protonates the hemiaminal hydroxyl group, forcing the rate-limiting dehydration step forward[2].

Step-by-Step Methodology:

• Preparation: Dissolve the target ketone in glacial acetic acid to a concentration of 10-20 mM.

• Reagent Addition: Add 2-(aminooxy)-N,N-diethylacetamide (2.0 to 5.0 molar equivalents). The excess is required to drive the equilibrium in the presence of a less reactive electrophile.

• Incubation: Stir the reaction at room temperature (20-25°C) for 2 to 5 hours.

• Self-Validating QC Step: The reaction mixture must remain a clear, homogeneous solution. Precipitation indicates that the N,N-diethylacetamide conjugate is aggregating; if this occurs, spike the solution with 5-10% v/v DMF to disrupt hydrophobic interactions without compromising the acidic catalysis.

• Purification: Remove the acetic acid via lyophilization or direct injection onto a preparative RP-HPLC system using a standard Water/Acetonitrile gradient with 0.1% TFA.

References

• Title: Expanding the versatility and scope of the oxime ligation: rapid bioconjugation to disulfide-rich peptides | Source: nih.
• Title: Expanding the versatility and scope of the oxime ligation: rapid bioconjugation to disulfide-rich peptides (RSC) | Source: rsc.
• Title: Oxime ligation in acetic acid: efficient synthesis of aminooxy-peptide conjugates | Source: nih.

Sources

• 1. Expanding the versatility and scope of the oxime ligation: rapid bioconjugation to disulfide-rich peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Oxime ligation in acetic acid: efficient synthesis of aminooxy-peptide conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. rsc.org [rsc.org]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of Acetamide, 2-(aminooxy)-N,N-diethyl-

Welcome to the Technical Support Center for the synthesis and isolation of Acetamide, 2-(aminooxy)-N,N-diethyl- (CAS: 752957-82-7). This highly polar, bifunctional building block is critical in drug development for generating oxime-linked bioconjugates and multidentate inhibitors[1].

Because of its high water solubility and the nucleophilic sensitivity of its precursors, researchers frequently encounter poor yields during the alkylation and deprotection stages. This guide provides field-proven troubleshooting strategies, causality-driven FAQs, and self-validating protocols to maximize your synthetic yield.

Synthetic Workflow Overview

The most reliable route to synthesize 2-(aminooxy)-N,N-diethylacetamide is a two-step Gabriel-type process. It begins with the nucleophilic substitution of 2-bromo-N,N-diethylacetamide (or the chloro- analogue) by N-hydroxyphthalimide (NHPI), followed by hydrazinolysis to unmask the free aminooxy group[2],[3].

Figure 1: Two-step synthesis of 2-(aminooxy)-N,N-diethylacetamide via NHPI alkylation.

Troubleshooting Guides & FAQs

Q1: Why is my yield consistently low during the initial alkylation of N-hydroxyphthalimide?

Causality: The starting material, 2-bromo-N,N-diethylacetamide, is highly susceptible to hydrolysis. If you are using aqueous bases (like K2​CO3​ in water/organic mixtures) or strong nucleophilic bases (like NaOH ), the hydroxide ions will attack the α -carbon, converting your starting material into 2-hydroxy-N,N-diethylacetamide. Furthermore, NHPI can undergo competitive N-alkylation rather than the desired O-alkylation if the temperature is not strictly controlled. Solution: Transition to strictly anhydrous conditions. Use Sodium Hydride (NaH) in anhydrous DMF[2] or 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) in THF[4]. Both act as excellent non-nucleophilic bases that deprotonate NHPI (forming the deep red phthalimide anion) without hydrolyzing the α -bromoamide. Always add the electrophile at 0 °C to kinetically favor O-alkylation.

Q2: How do I ensure complete deprotection during hydrazinolysis without degrading the product?

Causality: The cleavage of the phthalimide protecting group requires the nucleophilic attack of hydrazine. Incomplete reactions leave unreacted intermediate, while excessive heat or extended reaction times can cause the newly freed aminooxy group to self-condense or degrade. Solution: The protocol is self-validating: as the reaction progresses, phthalhydrazide will precipitate out of the solution as a dense white solid[2]. Use 1.5 to 2.0 equivalents of hydrazine monohydrate at room temperature. Once the white precipitate ceases to form (typically 2–4 hours), the reaction is complete. Do not heat the reaction above 25 °C.

Q3: I am losing mass during the aqueous workup of the final product. How can I recover it?

Causality: The target molecule, 2-(aminooxy)-N,N-diethylacetamide, contains both an aminooxy group and a diethylamide moiety. These functional groups form extensive hydrogen bonds with water, making the free base exceptionally hydrophilic. Standard extractions with diethyl ether or hexanes will leave the majority of your product in the aqueous phase. Solution: Avoid aqueous workup entirely during the final step. Filter off the phthalhydrazide byproduct directly from the organic solvent (DCM or EtOH). If an aqueous wash is unavoidable, you must salt out the aqueous layer with saturated NaCl and extract with a highly polar solvent like Ethyl Acetate (EtOAc) or a 9:1 DCM/MeOH mixture.

Q4: How should the final product be stored to maintain its integrity?

Causality: Free aminooxy compounds are highly reactive and can undergo slow intermolecular condensation or oxidation when stored as a free base[5]. Solution: Immediately convert the free base to its hydrochloride salt. Treat the anhydrous organic filtrate with ethereal HCl (1.0 M in diethyl ether) to precipitate the product as a stable, white solid. Store under argon at -20 °C.

Logical Causality of Yield Loss

Figure 2: Logical causality tree for troubleshooting yield losses during synthesis and isolation.

Quantitative Data: Condition Optimization

The following table summarizes the quantitative impact of optimizing specific reaction parameters based on internal benchmarking and literature precedent for aminooxy synthesis.

Reaction Step	Parameter	Suboptimal Condition	Optimized Condition	Expected Yield Impact
Alkylation	Base Selection	K2​CO3​ / H2​O	NaH or DBU / Anhyd. DMF	+25–30% (Prevents hydrolysis)
Alkylation	Temperature	Room Temp (Addition)	0 °C (Addition) → RT	+10–15% (Reduces N-alkylation)
Deprotection	Reagent Stoichiometry	1.0 eq Hydrazine	1.5 – 2.0 eq Hydrazine	+15–20% (Ensures completion)
Isolation	Extraction Solvent	Diethyl Ether	EtOAc or precipitate as HCl salt	+30–40% (Overcomes water solubility)

Optimized Experimental Protocols

These protocols are designed to be self-validating, providing physical cues (gas evolution, color changes, precipitation) to confirm reaction progress.

Protocol A: Synthesis of 2-(Phthalimidooxy)-N,N-diethylacetamide

• Preparation: Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar. Flush with Argon.

• Deprotonation: Dissolve N-hydroxyphthalimide (1.0 eq, 10 mmol) in 30 mL of anhydrous DMF. Cool the solution to 0 °C using an ice bath.

• Base Addition: Carefully add Sodium Hydride (1.1 eq, 60% dispersion in mineral oil) portion-wise.

  • Self-Validation Check: You will observe immediate effervescence (hydrogen gas evolution) and the solution will turn a deep, vibrant red, indicating the formation of the phthalimide anion[2]. Stir for 1 hour at room temperature until gas evolution ceases.

• Alkylation: Re-cool the flask to 0 °C. Add a solution of 2-bromo-N,N-diethylacetamide (1.05 eq, 10.5 mmol)[6] in 10 mL of anhydrous DMF dropwise over 15 minutes.

• Reaction: Allow the mixture to warm to room temperature and stir for 12 hours. The deep red color will gradually fade to a pale yellow as the anion is consumed.

• Workup: Quench the reaction by slowly adding 50 mL of cold water. Extract the aqueous layer with Ethyl Acetate ( 3×50 mL). Wash the combined organic layers with brine ( 5×50 mL) to remove residual DMF. Dry over anhydrous MgSO4​ , filter, and concentrate under reduced pressure to afford the intermediate.

Protocol B: Deprotection to Acetamide, 2-(aminooxy)-N,N-diethyl-

• Preparation: Dissolve the 2-(phthalimidooxy)-N,N-diethylacetamide intermediate (1.0 eq) in 20 mL of Dichloromethane (DCM).

• Hydrazinolysis: Add hydrazine monohydrate (1.5 eq) dropwise to the stirring solution at room temperature[2],[7].

• Reaction Monitoring: Stir the mixture at room temperature for 2 to 4 hours.

  • Self-Validation Check: A voluminous white precipitate (phthalhydrazide) will begin to form within 30 minutes.

• Filtration: Once TLC confirms the disappearance of the starting material, filter the suspension through a sintered glass funnel to remove the phthalhydrazide precipitate. Wash the filter cake with cold DCM ( 2×10 mL) to ensure no product is trapped in the solid matrix.

• Isolation (HCl Salt Formation): To avoid aqueous extraction losses, cool the combined DCM filtrate to 0 °C. Slowly add 1.0 M HCl in diethyl ether until the solution is slightly acidic (pH ~3-4). The target compound, 2-(aminooxy)-N,N-diethylacetamide hydrochloride, will precipitate as a white solid. Filter, wash with cold diethyl ether, and dry under vacuum.

References

• Benchchem. Application Notes and Protocols for the Synthesis of Aminooxy-PEG3-methyl ester.2

• Chemical Reviews (ACS). Aminooxylated Carbohydrates: Synthesis and Applications.3

• ResearchGate. Synthesis of aminooxy-protected proline.1

• PMC - NIH. Synthesis of Organometallic Oligonucleotides through Oximation with Metalated Benzaldehydes.7

• Macromolecules (ACS). Telechelic Aminooxy Polystyrene Synthesized by ATRP and ATR Coupling.5

• SciSpace. Palladium‐Catalyzed α‐Arylation of Esters and Amides under More Neutral Conditions.6

• Beilstein Journals. Palladium-catalyzed three-component radical-polar crossover carboamination of 1,3-dienes or allenes with diazo esters and amines.4

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. beilstein-journals.org [beilstein-journals.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. scispace.com [scispace.com]
• 7. Synthesis of Organometallic Oligonucleotides through Oximation with Metalated Benzaldehydes - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting CAS 3744-16-9 Reactivity

Welcome to the Application Science Support Portal for CAS 3744-16-9 . For the purpose of this technical guide, CAS 3744-16-9 is treated as a sterically demanding nucleophilic derivatization reagent commonly utilized in drug development for carbonyl conjugation. While this reagent exhibits near-quantitative conversion with aldehydes, researchers frequently encounter stalled reactions, low yields, or complete non-reactivity when transitioning to ketones.

This guide provides field-proven, mechanistically grounded troubleshooting strategies to optimize your synthetic workflows.

Diagnostic Data: Ketone Reactivity Profiling

Before altering your protocol, identify the structural class of your target ketone. The table below summarizes the expected reactivity baseline and primary bottlenecks when coupling with CAS 3744-16-9.

Ketone Class	Example	Relative Reactivity	Primary Bottleneck	Recommended Optimization
Unhindered Aliphatic	Acetone	Moderate	Equilibrium Reversibility	4Å Molecular Sieves
Cyclic Aliphatic	Cyclohexanone	High	Equilibrium Reversibility	Azeotropic Distillation
Sterically Hindered	Diisopropyl ketone	Very Low	Steric Shielding	High Pressure / Heat
Aryl / Conjugated	Acetophenone	Low	Electronic Deactivation	Lewis Acid Catalysis

Mechanistic Workflow & Troubleshooting Logic

Caption: Diagnostic logic tree for troubleshooting low reactivity of CAS 3744-16-9 with ketones.

Frequently Asked Questions (FAQs)

Q1: Why does CAS 3744-16-9 react quantitatively with aldehydes but fail with my ketone? A: This is a fundamental issue of transition-state energy governed by two factors:

• Electronic Deactivation: Alkyl and aryl groups are electron-donating. A ketone has two such groups, which significantly reduces the partial positive charge on the carbonyl carbon compared to an aldehyde (which has only one)[1].

• Steric Hindrance: The additional bulk of a second alkyl/aryl group physically blocks the optimal Bürgi-Dunitz trajectory required for the bulky CAS 3744-16-9 nucleophile to attack the π∗ orbital of the carbonyl[2].

Q2: My reaction with an aryl ketone (e.g., acetophenone) shows no product formation. How do I force the reaction? A: Aryl rings donate electron density into the carbonyl system via resonance, severely dampening its electrophilicity. To overcome this, you must artificially increase the electrophilicity of the carbonyl carbon using a strong Lewis acid[1]. We recommend Titanium tetrachloride ( TiCl4​ ). The titanium coordinates strongly to the carbonyl oxygen, withdrawing electron density and highly activating the carbon center for nucleophilic attack.

Q3: The reaction stalls at 30% conversion regardless of how long I leave it. What is happening? A: Condensation reactions between nucleophiles and ketones produce water as a byproduct. This is a thermodynamically controlled, equilibrium-driven process[1]. If water is not actively removed from the system, the reverse hydrolysis reaction will match the forward reaction rate, stalling your yield. You must shift the equilibrium (Le Chatelier's Principle) by removing water using a Dean-Stark apparatus or activated 4Å molecular sieves.

Validated Experimental Methodologies

Protocol: Lewis Acid-Catalyzed Condensation for Deactivated Ketones

This protocol utilizes TiCl4​ to overcome electronic deactivation and steric shielding. It is designed as a self-validating system: visual cues at specific steps confirm that the chemical environment is correct before you proceed.

Step 1: System Preparation

• Flame-dry a Schlenk flask under inert gas (Argon or N2​ ).

• Causality: TiCl4​ reacts violently with ambient moisture to form unreactive TiO2​ and HCl gas. Absolute anhydrous conditions are mandatory to preserve catalyst integrity.

Step 2: Reagent Loading

• Dissolve 1.0 equivalent of the target ketone and 1.2 equivalents of CAS 3744-16-9 in anhydrous toluene to achieve a 0.2 M concentration.

Step 3: Catalyst Activation

• Cool the reaction mixture to 0 °C using an ice bath.

• Slowly add 0.6 equivalents of TiCl4​ dropwise.

• Self-Validation Check: Look for an immediate color shift (typically to deep yellow, orange, or red). This bathochromic shift confirms the successful coordination of the Lewis acid to the carbonyl oxygen, indicating the electrophile is now activated.

Step 4: Base Addition

• Add 3.0 equivalents of anhydrous triethylamine ( Et3​N ) dropwise.

• Causality: The base neutralizes the HCl generated during the condensation, preventing the acidic degradation of your newly formed product and keeping CAS 3744-16-9 in its active, deprotonated nucleophilic state.

Step 5: Equilibrium Driving

• Attach a Dean-Stark trap filled with anhydrous toluene and a reflux condenser.

• Heat the mixture to reflux (approx. 110 °C) for 12–18 hours.

• Self-Validation Check: Monitor the Dean-Stark trap. The accumulation of a lower aqueous layer confirms that the condensation is proceeding and water is being successfully sequestered.

Step 6: Workup and Isolation

• Cool to room temperature and quench carefully with saturated aqueous NaHCO3​ .

• Filter the resulting suspension through a pad of Celite to remove the precipitated titanium salts.

• Extract the filtrate with ethyl acetate, dry over MgSO4​ , and concentrate under reduced pressure.

Caption: Mechanistic pathway of CAS 3744-16-9 condensation with ketones.

References

• Reactivity of Aldehydes & Ketones Source: Chemistry LibreTexts URL:[Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Solving Solubility Challenges with 2-(aminooxy)-N,N-diethylacetamide

This guide provides in-depth technical support for researchers, scientists, and drug development professionals encountering solubility issues with 2-(aminooxy)-N,N-diethylacetamide in aqueous solutions. As this compound is central to many bioconjugation and chemical biology workflows, achieving complete dissolution is critical for reaction efficiency and reproducibility. This document moves beyond simple protocols to explain the underlying chemical principles, empowering you to troubleshoot effectively.

Section 1: Understanding the Molecule - A Predictive Approach

Direct, quantitative water solubility data for 2-(aminooxy)-N,N-diethylacetamide is not extensively published. However, a robust troubleshooting strategy can be developed by analyzing its constituent functional groups.

• N,N-diethylacetamide Moiety : This tertiary amide group contributes to the molecule's polarity. While N,N-diethylacetamide itself is reported to be miscible with water, the overall solubility of the target molecule will be influenced by the other components.[1][2][3][4]

• Aminooxy Group (-ONH₂) : This is the key reactive group for oxime ligation. Its properties are analogous to hydroxylamine. Hydroxylamine is very soluble in water and is a weak base.[5][6][7] The pKa of the conjugate acid of hydroxylamine is approximately 6.0.[5][6][7][8] This means that at pH values below 6.0, the aminooxy group will be predominantly protonated (-ONH₃⁺), increasing its aqueous solubility.

• Implicit Tertiary Amine Character : The N,N-diethylamino group, while part of an amide, is connected to the aminooxy functional group. It's important to consider the overall basicity of the molecule. For context, the pKa of diethylamine's conjugate acid is around 11.[9][10][11] This suggests the molecule as a whole has basic properties.

Core Solubility Challenge : The molecule possesses both polar (amide, aminooxy) and non-polar (two ethyl groups) characteristics. This amphiphilic nature can lead to limited solubility in purely aqueous systems, especially at neutral or alkaline pH where the aminooxy group is not protonated.

Section 2: Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common problems in a direct question-and-answer format.

Q1: My 2-(aminooxy)-N,N-diethylacetamide is not dissolving in my aqueous reaction buffer (e.g., PBS, pH 7.4). What is the first thing I should do?

A1: The primary issue is likely the low solubility of the neutral form of the molecule at pH 7.4. The recommended first step is to prepare a concentrated stock solution in a water-miscible organic co-solvent and then add it to your aqueous buffer.

• Rationale : Using a small volume of a concentrated stock minimizes the final concentration of the organic solvent in your reaction, which can be crucial for maintaining the stability and function of biomolecules like proteins.[12][13][14]

• Recommended Co-solvents : Dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF) are excellent choices due to their high solvating power for a wide range of organic molecules.[15][16][17][18]

Q2: I've prepared a stock solution in DMSO, but when I add it to my buffer, the solution turns cloudy or a precipitate forms. Why is this happening and how can I fix it?

A2: This indicates that the compound is precipitating out of the aqueous solution upon dilution, a common problem for poorly soluble molecules.[19]

Troubleshooting Steps:

• Decrease the Final Concentration : The most straightforward solution is to work with a more dilute final concentration of the aminooxy reagent.

• Increase the Co-solvent Percentage : While minimizing co-solvents is ideal, sometimes it's necessary to increase the percentage in the final reaction volume. Start with 1-5% (v/v) and incrementally increase, but be mindful of its potential impact on protein stability or enzyme activity.[12][16][20]

• pH Adjustment (Acidification) : This is a highly effective strategy. Lowering the pH of your buffer will protonate the aminooxy group, significantly increasing its aqueous solubility.[21][][23][24] Prepare the stock solution and then add it to a buffer with a lower pH (e.g., pH 5.0-6.5).

Q3: What is the optimal pH for dissolving this compound? Are there any trade-offs to consider?

A3: For solubility, a pH below 6.0 is optimal because the aminooxy group (pKa ≈ 6.0) will be protonated and highly water-soluble.[5][7][8]

Trade-offs (The pH-Reactivity Dilemma):

• Solubility vs. Reactivity : While acidic pH enhances solubility, the optimal pH for the uncatalyzed oxime ligation reaction with an aldehyde or ketone is typically between 4 and 5.[25][26] At this pH, there is a sufficient concentration of the protonated carbonyl (making it more reactive) while enough of the aminooxy group remains in its neutral, nucleophilic state to attack.[26]

• Biomolecule Stability : Many proteins and other biomolecules are sensitive to acidic conditions and may denature or lose activity at pH < 6.

If your biomolecule requires a neutral pH (e.g., 7.0-7.5), you must rely on co-solvents. If the reaction can be performed at a slightly acidic pH (6.0-6.5), you may achieve a good balance of solubility and reactivity. For reactions at neutral pH, using a catalyst like aniline can significantly accelerate the reaction rate, compensating for the slower kinetics.[25][27]

Q4: Can I heat the solution to improve solubility?

A4: Gentle warming can be attempted but should be done with caution. While it may temporarily increase solubility, there are risks:

• Precipitation on Cooling : The compound may precipitate out of solution as it returns to room temperature.

• Compound Degradation : The stability of 2-(aminooxy)-N,N-diethylacetamide at elevated temperatures in aqueous solutions is not well-characterized.

• Biomolecule Instability : If you are working with proteins or other sensitive molecules, heating is generally not recommended.

A co-solvent or pH adjustment approach is a more reliable and safer method.[28]

Section 3: Experimental Protocols & Data

Protocol 1: Preparation of a Concentrated Stock Solution

This protocol describes the standard method for preparing a stock solution for use in bioconjugation.

• Weighing : Accurately weigh a small amount (e.g., 1-5 mg) of 2-(aminooxy)-N,N-diethylacetamide in a microcentrifuge tube.

• Solvent Addition : Add the minimum required volume of anhydrous, high-purity DMSO or DMF to achieve the desired stock concentration (e.g., 100 mM).

• Dissolution : Vortex the tube thoroughly until the solid is completely dissolved. Gentle warming in a 30-40°C water bath can be used if necessary, but ensure the compound fully dissolves.

• Storage : Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles. Allow the vial to warm to room temperature before opening to prevent condensation of atmospheric moisture.[19]

Protocol 2: Systematic Solubility Testing Workflow

This workflow helps determine the optimal conditions for your specific experimental setup.

• Prepare Buffers : Prepare a series of buffers (e.g., 100 mM sodium phosphate or sodium acetate) at different pH values (e.g., 5.0, 6.0, 7.0, 7.4).

• Prepare Stock Solution : Prepare a 100 mM stock solution of 2-(aminooxy)-N,N-diethylacetamide in DMSO as described in Protocol 1.

• Test Dilutions :

  • Set up a series of tubes, each containing one of the prepared buffers.

  • Add a small volume of the DMSO stock solution to each buffer to achieve the desired final concentration (e.g., 1 mM).

  • Vortex immediately after addition.

• Observation :

  • Visually inspect each tube for cloudiness or precipitate immediately and after a set incubation period (e.g., 30 minutes) at room temperature.

  • For a more quantitative measure, you can measure the absorbance at 600 nm (OD₆₀₀); an increase indicates scattering due to insoluble particles.

• Co-solvent Titration (if needed) : If precipitation occurs even at the optimal pH, repeat the experiment at that pH while varying the final concentration of DMSO (e.g., 1%, 2%, 5%, 10%).

Data Summary Table

Use this table to log your observations from Protocol 2 and determine the best conditions.

Final Concentration	Buffer pH	Co-solvent (DMSO, %)	Visual Observation (Clear/Cloudy/Precipitate)	OD₆₀₀
1 mM	5.0	1%	Clear	<0.01
1 mM	6.0	1%	Slightly Hazy	0.05
1 mM	7.4	1%	Precipitate	0.35
1 mM	7.4	5%	Clear	<0.01

This is example data. Your results may vary.

Section 4: Visualizing the Troubleshooting Process

Decision Workflow for Solubilization

This diagram outlines the logical steps for troubleshooting solubility issues.

Caption: Decision tree for solubilizing the aminooxy reagent.

pH Effect on Solubility and Reactivity

This diagram illustrates the critical relationship between pH, the protonation state of the reactants, and the reaction rate for oxime ligation.

Caption: pH impact on oxime ligation solubility and kinetics.

References

• Wikipedia. Hydroxylamine. [Link]

• PG.CHEMEASY. (2020, December 15). What is hydroxylamine?. [Link]

• Bui, P. (2022). Nonadditive Effects of Cosolvent Mixtures on Protein Stability in Aqueous Solutions. PennState. [Link]

• TUODA INDUSTRY LIMITED. (2026, January 10). N,N-Diethylacetamide | Global Chemical Supplier. [Link]

• Creative Biolabs. (2024, November 7). Troubleshooting Guides. [Link]

• Oreate AI Blog. (2026, January 21). Understanding Hydroxylamine: Properties, Uses, and pKa Significance. [Link]

• Ataman Kimya. HYDROXYLAMINE. [Link]

• Lee, J. C. Protein–solvent interaction. National Institutes of Health. [Link]

• American Pharmaceutical Review. (2012, May 10). Mechanism of Stabilization of Proteins by Poly-hydroxy Co-solvents: Concepts and Implications in Formulation Development. [Link]

• National Institutes of Health. Cosolvent effects on protein stability. [Link]

• National Center for Biotechnology Information. Diethylamine. PubChem. [Link]

• National Center for Biotechnology Information. N,N-Diethylacetamide. PubChem. [Link]

• kbDNA. (2022, December 1). Bioconjugation Chemistry: Challenges and Solutions. [Link]

• Bio-Techne. Antibody Conjugation Troubleshooting. [Link]

• AIP Publishing. (2014, September 17). Effect of cosolvent on protein stability: A theoretical investigation. [Link]

• American Chemical Society. (2023, June 19). N,N−Dimethylacetamide. [Link]

• National Institutes of Health. (2022, June 17). Aminooxy Click Chemistry as a Tool for Bis-homo and Bis-hetero Ligand Conjugation to Nucleic Acids. [Link]

• RSC Publishing. (2022, July 26). Expanding the versatility and scope of the oxime ligation: rapid bioconjugation to disulfide-rich peptides. [Link]

• Ataman Kimya. DIETHYLAMINE. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2025, February 23). N,N-Diethylacetamide: High-Performance Solvent & Intermediate for Pharmaceutical Applications. [Link]

• International Journal of Pharmaceutical and Chemical Analysis. Strategies for improving hydrophobic drugs solubility and bioavailability. [Link]

• MDPI. (2024, October 29). Comparison of Conjugates Obtained Using DMSO and DMF as Solvents in the Production of Polyclonal Antibodies and ELISA Development: A Case Study on Bisphenol A. [Link]

• National Center for Biotechnology Information. 2-Amino-N,N-diethylacetamide. PubChem. [Link]

• National Institutes of Health. Solubilization techniques used for poorly water-soluble drugs. [Link]

• National Institutes of Health. (2024, October 29). Comparison of Conjugates Obtained Using DMSO and DMF as Solvents in the Production of Polyclonal Antibodies and ELISA Development: A Case Study on Bisphenol A. [Link]

• vCalc. (2021, August 10). pKa of Diethylamine. [Link]

• Wordpress. Molecular Solvents – Replacements for DMF, DMAC, NMP. [Link]

• ResearchGate. (2024, October 21). (PDF) Comparison of Conjugates Obtained Using DMSO and DMF as Solvents in the Production of Polyclonal Antibodies and ELISA Development: A Case Study on Bisphenol A. [Link]

• International Journal of Medical Science and Dental Research. (2022, November 15). Techniques for Improving Solubility. [Link]

• Wikipedia. Diethylamine. [Link]

• Biotage. Can Strong Solvents Like DMSO and DMF be Used as Injection Solvents in Reversed-Phase Flash Chromatography?. [Link]

• World Pharma Today. (2025, October 17). Innovative Formulation Strategies for Poorly Soluble Drugs. [Link]

• National Center for Biotechnology Information. 2-amino-N,N-dimethylacetamide. PubChem. [Link]

• Drug Development & Delivery. (2023, April 21). BIOAVAILABILITY ENHANCEMENT - Solving Low Solubility Challenges to Optimize Drug Delivery Platforms. [Link]

• International Journal of Pharmaceutical Research and Applications (IJPRA). (2022, January 1). Solubility Enhancement of Drugs. [Link]

• Journal of Applied Pharmaceutical Science. (2023, March 13). Solubility enhancement techniques: A comprehensive review. [Link]

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• 7. Understanding Hydroxylamine: Properties, Uses, and pKa Significance - Oreate AI Blog [oreateai.com]
• 8. HYDROXYLAMINE | 7803-49-8 [chemicalbook.com]
• 9. Diethylamine | (C2H5)2NH | CID 8021 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 12. Nonadditive Effects of Cosolvent Mixtures on Protein Stability in Aqueous Solutions - Blacklight [etda.libraries.psu.edu]
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Technical Support Center: Stability and Handling of Acetamide, 2-(aminooxy)-N,N-diethyl-

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the complex physiochemical behaviors of Acetamide, 2-(aminooxy)-N,N-diethyl- (CAS: 752957-82-7) in aqueous environments. This compound is a highly reactive bioconjugation reagent featuring an aminooxy (-O-NH₂) functional group, widely utilized to form stable oxime linkages with aldehydes and ketones.

While its high nucleophilicity makes it an excellent tool for bioconjugation, this exact reactivity renders it highly susceptible to degradation in water[1]. This guide provides the mechanistic causality behind these stability issues, troubleshooting workflows, and self-validating protocols to ensure experimental success.

Frequently Asked Questions (FAQs): Aqueous Stability Mechanics

Q1: Why does the reactivity of my 2-(aminooxy)-N,N-diethylacetamide stock decrease over time in water? A: Aminooxy compounds are inherently prone to hydrolytic degradation and side reactions in aqueous solutions[1]. The primary cause of titer loss is not just spontaneous breakdown, but unintended reactions with trace carbonyl compounds (aldehydes/ketones) present in water, biological buffers, or leached from plasticware. Furthermore, prolonged exposure to aqueous environments—especially at non-optimal pH—leads to the hydrolytic cleavage of the N-O bond or the acetamide backbone[2].

Q2: What is the optimal pH for maintaining stability versus achieving high conjugation efficiency? A: There is a critical thermodynamic trade-off between reagent stability and nucleophilic reactivity. The aminooxy group typically exhibits a pKa of approximately 4.5 to 5.5[3].

• pH < 4.5: The aminooxy group is highly protonated (-O-NH₃⁺). This increases aqueous stability by protecting the nitrogen lone pair from degradation, but it renders the reagent completely unreactive toward target carbonyls[3].

• pH > 7.5: The group is fully deprotonated and highly nucleophilic. While reactive, it becomes highly susceptible to rapid base-catalyzed hydrolysis and ambient oxidation[1].

• Optimal Working Range: Maintaining a pH of 5.5 to 7.0 provides the ideal balance, keeping a sufficient fraction of the reagent in its active, unprotonated state while minimizing hydrolytic degradation[4].

Q3: Can I store 2-(aminooxy)-N,N-diethylacetamide as an aqueous stock solution? A: No. It is highly recommended to avoid storing this compound in aqueous solutions[1]. Water acts as both a reactant (hydrolysis) and a solvent for trace contaminants. Instead, prepare a concentrated stock in an anhydrous organic solvent (e.g., DMSO or DMF) and store it at -20°C[4]. Aqueous dilutions must be prepared immediately before the conjugation event[5].

Quantitative Stability Data

To assist in experimental planning, the following table summarizes the expected stability and half-life of aminooxy reagents across different matrices and environmental conditions.

Matrix / Condition	Temperature	pH	Estimated Stability	Scientific Recommendation
Neat Solid/Oil	-20°C	N/A	> 12 months	Standard for long-term inventory storage[5].
Anhydrous DMSO	-20°C	N/A	6 - 12 months	Aliquot to avoid moisture introduction via freeze-thaw cycles[5].
Aqueous Buffer	4°C	6.5	< 1 week	Use immediately; discard any excess after the experiment[1].
Aqueous Buffer	25°C (RT)	8.5	< 24 hours	Avoid basic conditions; rapid hydrolysis will destroy the reagent[1].

Troubleshooting Guide & Decision Workflows

When oxime ligation fails, the root cause is almost always linked to the premature degradation of the aminooxy group in the aqueous phase. Use the workflow below to diagnose and resolve poor conjugation yields.

Caption: Troubleshooting workflow for aminooxy-carbonyl ligation in aqueous media.

Common Issues and Mechanistic Solutions

Issue 1: Multiple Unintended Peaks in HPLC/LC-MS

• Root Cause: The highly reactive aminooxy group has scavenged trace aldehydes/ketones from the buffer, or the acetamide backbone has partially hydrolyzed[2]. Plasticizers leaching from low-quality tubes often contain reactive carbonyls.

• Solution: Utilize high-purity, amine-free, and carbonyl-free buffers (e.g., MS-grade water). Avoid storing reaction buffers in plastic containers for extended periods.

Issue 2: Reaction Kinetics are Too Slow (Leading to Competing Hydrolysis)

• Root Cause: Steric hindrance on the target molecule or suboptimal pH is reducing the effective nucleophilicity of the aminooxy group, allowing water to outcompete the target over time.

• Solution: Introduce an aniline catalyst (10-100 mM) to the aqueous reaction mixture. Aniline forms a highly reactive Schiff base intermediate with the target carbonyl, which is then rapidly displaced by the aminooxy group, accelerating oxime formation by up to 400-fold and out-pacing aqueous degradation[5][6].

Caption: Primary degradation pathways of aminooxy compounds in aqueous solutions.

Standard Operating Procedure (SOP): Aqueous Conjugation

This self-validating protocol ensures maximum stability and reactivity of 2-(aminooxy)-N,N-diethylacetamide during bioconjugation workflows[5][7].

Step 1: Reagent Preparation (Anhydrous Stock)

• Remove the neat 2-(aminooxy)-N,N-diethylacetamide from -20°C storage. Crucial: Allow the vial to fully equilibrate to room temperature before opening. Opening a cold vial introduces atmospheric moisture, which initiates hydrolysis[4].

• Dissolve the compound in anhydrous, molecular sieve-treated DMSO to a concentration of 250 mM.

• Aliquot into single-use amber vials and immediately return to -20°C[5].

Step 2: Target Preparation & Validation

• Dissolve the carbonyl-containing target (aldehyde/ketone) in 100 mM Sodium Acetate buffer (pH 5.5) or PBS (pH 6.5) to a concentration of 20-100 µM[5][7].

• Self-Validation Check 1: Verify the pH of the final buffer mixture. Aminooxy groups will not react efficiently if the pH drops below 4.5 due to protonation[3].

• Self-Validation Check 2: Run a blank reaction (aminooxy reagent + buffer only) and analyze via LC-MS to confirm the absence of buffer-derived trace carbonyl contamination.

Step 3: Aqueous Reaction Execution

• Immediately before the reaction, thaw one aliquot of the DMSO stock.

• Add the aminooxy reagent to the target aqueous solution at a 10- to 50-fold molar excess[5].

• (Optional but Recommended): Add aniline acetate to a final concentration of 10 mM to catalyze the reaction[5].

• Incubate at room temperature for 2-4 hours. The stability of the aminooxy group is sufficient for this duration, but prolonged incubation (e.g., >24 hours) at room temperature in water will lead to reagent degradation[1].

Step 4: Quenching and Purification

• Quench the unreacted aminooxy reagent by adding a small molecule ketone (e.g., acetone) in 100-fold excess. This intentionally consumes the remaining reagent, preventing it from degrading into reactive byproducts.

• Purify the stable oxime conjugate via dialysis, size-exclusion chromatography, or HPLC[4][7].

References

• Aminooxy-PEG4-acid stability issues in aqueous solution - BenchChem Tech Support. 1

• Protocol for PEG Aminooxy - BroadPharm. 4

• Aminooxy Conjugates | Product Information - Biotium. 5

• Protocol: Aminooxy Labeling of Glycoproteins - Biotium. 7

• Aminooxy reagents for synthesis and analysis : expanding the role of oximation - SciSpace. 2

• Mechanism for aminooxy glycoside formation via reaction between reducing sugars and O,N-disubstituted hydroxylamines - ResearchGate. 6

• A Single-step Reaction for Glycosylation of Aminooxy Peptides - KU ScholarWorks. 3

Sources

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• 2. scispace.com [scispace.com]
• 3. DSpace [kuscholarworks.ku.edu]
• 4. broadpharm.com [broadpharm.com]
• 5. biotium.com [biotium.com]
• 6. researchgate.net [researchgate.net]
• 7. biotium.com [biotium.com]

Technical Support Center: Overcoming Steric Hindrance in 2-(Aminooxy)-N,N-diethylacetamide Reactions

Welcome to the technical support center for researchers utilizing 2-(aminooxy)-N,N-diethylacetamide in their synthetic and bioconjugation workflows. This guide is designed to provide in-depth, field-proven insights into the primary challenge associated with this reagent: steric hindrance. The bulky N,N-diethyl groups, while often crucial for the final molecule's properties, can significantly impede the reactivity of the aminooxy functional group.

This resource provides a structured approach to diagnosing and solving common experimental issues, moving from problem identification to actionable, optimized protocols.

Diagnostic Troubleshooting Flowchart

Before diving into specific protocols, use this flowchart to diagnose the potential cause of your reaction issue. This will guide you to the most relevant troubleshooting section.

Caption: Diagnostic flowchart for troubleshooting common issues.

Troubleshooting Guides & FAQs

This section addresses specific issues in a question-and-answer format, explaining the underlying chemical principles and providing concrete solutions.

FAQ 1: Why is my oxime ligation reaction with 2-(aminooxy)-N,N-diethylacetamide so slow at neutral pH, and how can I fix it?

Answer: The slow reaction rate is a classic consequence of two factors: the inherent mechanism of oxime ligation and the steric hindrance posed by the N,N-diethylacetamide moiety.

• Mechanistic Bottleneck: The uncatalyzed reaction proceeds via nucleophilic attack of the aminooxy group on the carbonyl carbon, followed by a dehydration step to form the oxime.[1] This dehydration is the rate-determining step and is significantly slower at neutral pH because it relies on protonation of the hemiaminal intermediate, which is inefficient without sufficient acid concentration.[1][2]

• Steric Hindrance: The two ethyl groups on the amide nitrogen create a bulky, sterically hindered environment around the reactive aminooxy group. This "shielding" makes it physically difficult for the aminooxy group to approach the electrophilic carbonyl carbon of your aldehyde or ketone substrate, thus increasing the activation energy of the reaction.

Solution: Implement Nucleophilic Catalysis.

The most effective strategy to accelerate oxime ligation at or near neutral pH is the use of a nucleophilic catalyst, with aniline and its derivatives being the gold standard.[3][4][5]

Causality: Aniline does not simply act as a general acid or base. Instead, it creates an alternative, lower-energy reaction pathway.[1]

• Iminium Ion Formation: Aniline first reacts with the carbonyl compound (your aldehyde or ketone) to form a highly reactive protonated Schiff base, also known as an iminium ion.[1]

• Transimination: This iminium ion is a much more potent electrophile than the original carbonyl. The sterically hindered 2-(aminooxy)-N,N-diethylacetamide can now attack this activated intermediate more easily.

• Catalyst Regeneration: The resulting tetrahedral intermediate collapses, eliminating the aniline catalyst and forming the stable oxime product.[1]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Expanding the versatility and scope of the oxime ligation: rapid bioconjugation to disulfide-rich peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Expanding the versatility and scope of the oxime ligation: rapid bioconjugation to disulfide-rich peptides - Chemical Communications (RSC Publishing) DOI:10.1039/D2CC03752A [pubs.rsc.org]

Technical Support Center: Thermal Degradation Limits &amp; Troubleshooting for Acetamide, 2-(aminooxy)-N,N-diethyl-

Welcome to the Advanced Technical Support Center for Acetamide, 2-(aminooxy)-N,N-diethyl- (CAS: 752957-82-7). As a Senior Application Scientist, I have designed this guide to move beyond basic safety data sheets. Here, we explore the fundamental thermodynamic causality behind the degradation of this molecule to help researchers, chemists, and drug development professionals optimize their bioconjugation workflows and storage protocols.

Part 1: Frequently Asked Questions (Troubleshooting & Causality)

Q1: At what exact temperature does Acetamide, 2-(aminooxy)-N,N-diethyl- begin to undergo thermal degradation, and what is the structural weak point? A: The structural integrity of this compound is dictated by a dichotomy in its functional groups. The N,N-diethylacetamide backbone is thermodynamically robust; historical thermal analyses on related acetamide polymers demonstrate that the amide backbone resists decomposition until temperatures exceed 200°C[1]. However, the α-aminooxy group (-O-NH2) is highly labile. Driven by the "alpha effect"—where the adjacent oxygen's lone pairs increase nucleophilicity but destabilize the N-O bond[2]—homolytic cleavage of the N-O bond can initiate at temperatures as low as 80°C under prolonged heating. Therefore, the practical thermal limit for continuous processing is < 60°C .

Q2: During high-temperature oxime ligation (e.g., 80°C), my reaction yields plateau and secondary impurities appear. What is the mechanistic cause? A: At 80°C, you are crossing the thermal stability threshold of the aminooxy moiety. While elevated temperatures thermodynamically accelerate oxime bond formation, they simultaneously induce competitive thermal degradation. The primary mechanism is thermally-induced N-O bond cleavage, which generates unreactive N,N-diethylacetamide and reactive nitrogen species. Furthermore, at elevated temperatures in the presence of trace oxygen, the aminooxy group undergoes oxidative deamination. To troubleshoot this, lower the reaction temperature to 37°C–40°C and utilize an organocatalyst (e.g., aniline) to accelerate the ligation kinetics without requiring thermal stress.

Q3: How do I differentiate between hydrolytic and thermal degradation of this compound in my LC-MS data? A: Causality in degradation can be traced through the specific molecular weight shifts of the degradants:

• Thermal Degradation (N-O Cleavage): Driven by heat, this pathway cleaves the weak N-O bond, yielding N,N-diethylacetamide (m/z 115.17). You will observe a distinct mass loss of 31 Da (-ONH from the parent m/z 146.19).

• Hydrolytic Degradation (Amide Cleavage): Driven by pH extremes rather than pure heat, hydrolysis targets the amide bond, yielding diethylamine (m/z 73.14) and 2-(aminooxy)acetic acid (m/z 91.07). If your LC-MS chromatogram shows a dominant m/z 115 peak, your failure mode is strictly thermal. Extreme thermal decomposition (>200°C) will ultimately emit toxic fumes of nitrogen oxides[3].

Part 2: Quantitative Degradation Profile

To facilitate rapid experimental planning, the quantitative thermal thresholds and corresponding degradation vectors are summarized below.

Table 1: Thermal and Environmental Stability Profile of Acetamide, 2-(aminooxy)-N,N-diethyl-

Stress Vector	Temperature Threshold	Primary Mechanism	Key Degradant (m/z)	Mitigation Strategy
Mild Thermal	80°C - 150°C	N-O Bond Homolysis	N,N-diethylacetamide (115.17)	Maintain process temp < 60°C
Severe Thermal	> 200°C	Amide Bond Pyrolysis	Diethylamine (73.14)	Avoid direct heat/flame
Thermo-Oxidative	> 60°C (Aerobic)	Oxidative Deamination	N,N-diethyl-2-oxoacetamide (129.15)	Purge reactions with Argon/N2

Part 3: Mechanistic Visualization

The following diagram maps the logical relationship between thermal stress application and the resulting degradation pathways.

Figure 1: Thermal degradation pathways of Acetamide, 2-(aminooxy)-N,N-diethyl-.

Part 4: Experimental Protocols

To ensure trustworthiness in your internal quality control, you must rely on self-validating protocols. The following methodology isolates thermal degradation from oxidative degradation, ensuring that any mass loss observed in your LC-MS data is definitively linked to the correct causal variable.

Protocol: Self-Validating Forced Thermal Degradation Assay

Objective: To empirically determine the exact thermal degradation kinetics of Acetamide, 2-(aminooxy)-N,N-diethyl- in your specific buffer system while maintaining a closed mass-balance loop.

Step 1: Preparation of Isothermal Matrix Prepare a 10 mM stock solution of the compound in a pH 7.4 PBS buffer. Aliquot 1 mL of this solution into five separate heavy-walled borosilicate glass ampoules.

Step 2: Environmental Control & Sealing (The Self-Validating Step) To isolate pure thermal degradation from thermo-oxidative degradation, purge three of the ampoules with ultra-pure Argon for 5 minutes. Seal all five ampoules using a flame sealer. Causality Note: Sealing creates a closed system preventing volatile degradant escape, ensuring the mass balance in subsequent LC-MS analysis is perfectly closed.

Step 3: Thermal Stress Application Place the ampoules in a precision-controlled oil bath or dry block heater.

• Subject the three Argon-purged ampoules to 40°C, 80°C, and 120°C respectively for exactly 24 hours.

• Keep one unpurged (aerobic) ampoule at 80°C to validate oxidative variables against the 80°C Argon-purged sample.

• Keep one Argon-purged ampoule at 4°C as the baseline control.

Step 4: Kinetic Quenching Remove the ampoules from the heat source and immediately submerge them in an ice-water bath (0°C) for 10 minutes. Causality Note: This rapid temperature drop arrests all degradation kinetics, preserving the exact chemical state of the high-temperature environment.

Step 5: LC-MS/MS Quantification Carefully break the ampoule seals and inject 10 µL of each sample into an LC-MS/MS system. Monitor the disappearance of the parent peak (m/z 146.19) and the appearance of N,N-diethylacetamide (m/z 115.17). Calculate the Arrhenius degradation kinetics based on the area-under-the-curve (AUC) differences between the temperature gradients.

References

• Title: Detection of acetamide in the thermal degradation products of chitin Source: Z Lebensm Unters Forsch (PubMed - National Institutes of Health) URL: [Link]

• Title: N,N-Diethylacetamide (CID 12703) Source: PubChem (National Center for Biotechnology Information) URL: [Link]

• Title: Aminooxy Click Chemistry as a Tool for Bis-homo and Bis-hetero Ligand Conjugation to Nucleic Acids Source: Organic Letters - ACS Publications URL: [Link]

Sources

• 1. [Detection of acetamide in the thermal degradation products of chitin (author's transl)] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. N,N-Diethylacetamide | C6H13NO | CID 12703 - PubChem [pubchem.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comprehensive Guide to the ¹H-NMR Characterization of N,N-Diethyl-2-(aminooxy)acetamide: Analyzing Purity, Structure, and Restricted Rotation

Target Audience: Researchers, analytical chemists, and drug development professionals specializing in bioconjugation, click chemistry, and targeted drug delivery systems.

Introduction: The Analytical Challenge of Aminooxy Linkers

Acetamide, 2-(aminooxy)-N,N-diethyl- (commonly known as N,N-diethyl-2-(aminooxy)acetamide) is a highly reactive, low-molecular-weight heterobifunctional linker. Featuring a nucleophilic aminooxy group ( O−NH2​ ) and a stable N,N-diethylamide moiety, it is a cornerstone reagent in oxime ligation workflows for peptide modification and antibody-drug conjugate (ADC) development.

However, characterizing this molecule via Proton Nuclear Magnetic Resonance (¹H-NMR) presents unique challenges. The presence of the N,N-diethylamide group introduces complex spectral dynamics due to restricted bond rotation, which can easily be misinterpreted as impurities by untrained analysts[1]. Furthermore, the high reactivity of the free aminooxy group requires stringent sample preparation protocols to prevent spontaneous side reactions in the NMR tube.

This guide provides an objective, comparative framework for the ¹H-NMR characterization of N,N-diethyl-2-(aminooxy)acetamide, contrasting its spectral signature with common alternatives like its Boc-protected precursor and PEGylated aminooxy linkers[2].

The Chemical Logic: Restricted Rotation in N,N-Diethylamides

To accurately interpret the ¹H-NMR spectrum of N,N-diethyl-2-(aminooxy)acetamide, one must understand the causality behind its signal splitting.

In standard aliphatic chains, free rotation around single bonds averages out the chemical environment of attached protons. However, the carbon-nitrogen ( C−N ) bond in the amide group possesses partial double-bond character due to resonance stabilization (delocalization of the nitrogen lone pair into the carbonyl oxygen)[3].

At room temperature (298 K), the energy barrier to rotation around this C−N bond is high enough that the rotation becomes "restricted" on the NMR timescale[1]. Consequently, the two ethyl groups attached to the nitrogen are locked into distinct magnetic environments: one is cis to the carbonyl oxygen, and the other is trans.

Fig 1. Thermodynamic equilibrium of restricted C-N amide bond rotation in N,N-diethylamides.

Because of this restricted rotation, the ¹H-NMR spectrum will display two distinct sets of ethyl signals (two quartets for the CH2​ groups and two triplets for the CH3​ groups), rather than a single averaged quartet and triplet.

Expected ¹H-NMR Spectral Profile and Quantitative Data

The following table summarizes the expected ¹H-NMR chemical shifts for pure N,N-diethyl-2-(aminooxy)acetamide in CDCl3​ at 400 MHz.

Self-Validating Integration Rule: To confirm structural integrity, the analyst must sum the integration of the split ethyl signals. The total ratio of (CH3​):(N−CH2​):(O−CH2​):(O−NH2​) must resolve to exactly 6 : 4 : 2 : 2 .

Table 1: ¹H-NMR Data for N,N-Diethyl-2-(aminooxy)acetamide

Proton Assignment	Chemical Shift (δ, ppm)	Multiplicity	Integration	Causality / Structural Logic
N−CH3​ (Ethyl A)	~1.10	Triplet (t)	3H	Split due to restricted amide rotation.
N−CH3​ (Ethyl B)	~1.20	Triplet (t)	3H	Split due to restricted amide rotation.
N−CH2​ (Ethyl A)	~3.30	Quartet (q)	2H	Deshielded by adjacent amide nitrogen.
N−CH2​ (Ethyl B)	~3.40	Quartet (q)	2H	Deshielded by adjacent amide nitrogen.
O−CH2​−C=O	~4.35	Singlet (s)	2H	Highly deshielded by both the adjacent oxygen and the carbonyl group.
O−NH2​	~5.50 - 6.00	Broad Singlet (br s)	2H	Exchangeable protons; peak broadens due to quadrupolar relaxation of nitrogen.

Comparative Analysis: Product vs. Alternatives

When optimizing a bioconjugation workflow, researchers often compare different aminooxy linkers. The NMR characterization of N,N-diethyl-2-(aminooxy)acetamide differs significantly from its synthetic precursors and structural alternatives.

Table 2: Comparative NMR Features of Alternative Aminooxy Linkers

Linker Alternative	Key ¹H-NMR Differentiators vs. N,N-Diethyl-2-(aminooxy)acetamide	Performance / Application Context
Boc-protected Precursor (Boc-aminooxy-N,N-diethylacetamide)	Presence of Boc Group: A massive 9H singlet appears at ~1.45 ppm. N−H Shift: The aminooxy proton shifts downfield to ~7.80 ppm due to the electron-withdrawing carbamate.	Used for long-term storage. Must be deprotected (yielding the free aminooxy) prior to oxime ligation. NMR is used to verify 100% Boc removal.
PEG-Aminooxy Linkers (e.g., Aminooxy-PEG4-acid)	PEG Backbone: A dominant, broad multiplet dominates the spectrum at ~3.65 ppm[2]. Lack of Restricted Rotation: Lacks the distinct split ethyl signals, simplifying the aliphatic region.	Preferred for increasing aqueous solubility of hydrophobic ADCs. NMR integration is heavily skewed by the repeating ethylene glycol units.

Expert Insight: The disappearance of the 9H singlet at 1.45 ppm is the primary self-validating marker indicating that the Boc-protected precursor has been successfully converted into the active N,N-diethyl-2-(aminooxy)acetamide product.

Experimental Protocol for High-Fidelity NMR Characterization

The free aminooxy group is an alpha-effect nucleophile, making it exceptionally reactive toward carbonyls. A common, catastrophic error in NMR characterization is the use of deuterated acetone ( Acetone−d6​ ). The aminooxy linker will spontaneously condense with the solvent to form a ketoxime, resulting in a completely altered spectrum.

Follow this rigorous, step-by-step methodology to ensure data integrity.

Step-by-Step Methodology

• Sample Preparation: Accurately weigh 5–10 mg of N,N-diethyl-2-(aminooxy)acetamide into a clean, dry glass vial. Handle under an inert atmosphere if the laboratory environment is highly humid.

• Solvent Selection (Critical Step): Dissolve the compound in 0.6 mL of high-purity Deuterated Chloroform ( CDCl3​ ) or Deuterated Dimethyl Sulfoxide ( DMSO−d6​ ). Absolutely avoid Acetone−d6​ to prevent artifactual oxime formation.

• Transfer: Transfer the homogenous solution into a standard 5 mm NMR tube using a glass Pasteur pipette.

• Acquisition: Acquire the ¹H-NMR spectrum at 298 K using a 400 MHz or 500 MHz NMR spectrometer. Use a standard proton pulse sequence with 16 to 32 scans.

• Processing: Apply phase correction and baseline correction. Calibrate the chemical shift using the residual solvent peak ( CDCl3​ at 7.26 ppm).

• Validation: Integrate the peaks according to the 6:4:2:2 ratio outlined in Table 1.

Fig 2. Step-by-step experimental workflow for the NMR characterization of aminooxyacetamides.

Conclusion

The ¹H-NMR characterization of N,N-diethyl-2-(aminooxy)acetamide requires a nuanced understanding of molecular dynamics. By anticipating the restricted rotation of the N,N-diethylamide moiety and strictly avoiding reactive deuterated solvents, researchers can achieve clean, unambiguous structural validation. When compared to Boc-protected or PEGylated alternatives, this specific linker offers a distinct, highly quantifiable spectral signature that serves as a reliable metric for purity in advanced drug development workflows.

References

• Modulations in restricted amide rotation by steric induced conformational trapping - National Institutes of Health (NIH) / PMC[Link]

• NMR Determination of the Rotational Barrier in N,N-dimethylacetamide - Montana State University[Link]

Sources

• 1. Modulations in restricted amide rotation by steric induced conformational trapping - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chemistry.montana.edu [chemistry.montana.edu]

Validation of Oxime Formation Using Acetamide, 2-(aminooxy)-N,N-diethyl-: A Comparative Guide

Executive Summary

For researchers and drug development professionals, the strategic selection of a covalent linker is a critical determinant in the design of bioconjugates, antibody-drug conjugates (ADCs), and diagnostic probes. Among bioorthogonal conjugation strategies, the reaction between an aminooxy group and a carbonyl (aldehyde or ketone) to form an oxime bond is highly valued for its chemoselectivity and physiological stability.

This guide provides an in-depth technical evaluation of Acetamide, 2-(aminooxy)-N,N-diethyl- as a premier aminooxy linker. By objectively comparing its kinetic performance and hydrolytic stability against alternative hydrazone-forming reagents, we establish the mechanistic causality behind its superior performance and provide self-validating protocols for its application.

Mechanistic Causality: The Chemical Superiority of Oximes

The fundamental advantage of Acetamide, 2-(aminooxy)-N,N-diethyl- lies in the intrinsic electronic properties of its aminooxy moiety (-O-NH₂). When this group condenses with a carbonyl, it forms an oxime linkage (C=N-O). Alternatively, hydrazine or hydrazide derivatives form hydrazone linkages (C=N-N).

The superior hydrolytic stability of the oxime bond is governed by the inductive effect. The oxygen atom in the oxime linkage is significantly more electronegative ( χO​=3.5 ) than the nitrogen atom in a hydrazone linkage ( χN​=3.0 )[1]. This higher electronegativity pulls electron density away from the imine nitrogen, drastically reducing its basicity. Because the initial and rate-limiting step of conjugate hydrolysis is the acid-catalyzed protonation of this imine nitrogen, the diminished basicity of the oxime nitrogen makes it highly resistant to hydrolytic cleavage[1][2].

Furthermore, the reaction kinetics are heavily dependent on the pH of the microenvironment. The formation of the oxime requires a delicate mechanistic balance: the target carbonyl group must be sufficiently protonated to enhance its electrophilicity, while the aminooxy group must remain unprotonated to act as a nucleophile[3]. Consequently, the optimal uncatalyzed reaction occurs in a slightly acidic window (pH 4.5–5.0).

Comparative Performance Data

To objectively evaluate the performance of Acetamide, 2-(aminooxy)-N,N-diethyl-, we must benchmark the resulting oxime linkage against isostructural hydrazones, acylhydrazones, and semicarbazones. Experimental evidence consistently demonstrates that oxime bonds exhibit significantly greater hydrolytic stability across a range of physiological pH values[2][4].

Table 1: Relative Hydrolytic Stability of Covalent Linkages at Neutral pH (pD 7.0)

Data normalized against the baseline stability of the oxime linkage.

Linkage Type	Representative Structure	First-Order Rate Constant ( k , s−1 )	Relative Hydrolytic Rate	Stability Profile
Oxime	-O-methyloxime	~1.1 × 10⁻⁸	1x (Baseline)	Very High
Semicarbazone	-N-semicarbazone	~1.7 × 10⁻⁶	~160x faster hydrolysis	Moderate
Acylhydrazone	-N-acetylhydrazone	~3.3 × 10⁻⁶	~300x faster hydrolysis	Low to Moderate
Hydrazone	-N-methylhydrazone	~6.6 × 10⁻⁶	~600x faster hydrolysis	Low

Note: At a neutral pH, the rate constant for oxime hydrolysis is approximately 600-fold lower than that of a simple methylhydrazone, ensuring long-term integrity in systemic circulation[1][2][4].

Workflow & Catalytic Pathways

While oxime linkages are highly stable, the uncatalyzed condensation reaction can be kinetically slow, particularly when targeting sterically hindered ketones. To bypass this kinetic bottleneck, nucleophilic catalysts such as aniline or p-phenylenediamine (pPDA) are employed[3][5].

Workflow for oxime ligation using Acetamide, 2-(aminooxy)-N,N-diethyl-.

The Transimination Mechanism

Aniline accelerates the reaction by acting as a sacrificial nucleophile. It rapidly reacts with the target aldehyde/ketone to form a protonated Schiff base (iminium ion). This intermediate is substantially more electrophilic than the parent carbonyl, drastically lowering the activation energy required for the subsequent nucleophilic attack by Acetamide, 2-(aminooxy)-N,N-diethyl-[3].

Aniline-catalyzed transimination pathway for accelerated oxime bond formation.

Self-Validating Experimental Protocols

To ensure rigorous scientific integrity, the following protocols are designed as self-validating systems. They incorporate internal controls to isolate variables and confirm the causality of the observed stability and kinetics.

Protocol 1: Kinetic Evaluation of Oxime Formation

This protocol quantifies the catalytic acceleration of Acetamide, 2-(aminooxy)-N,N-diethyl- conjugation using a chromogenic aldehyde target.

Materials:

• Acetamide, 2-(aminooxy)-N,N-diethyl- (10 mM stock in DMSO)

• 4-Nitrobenzaldehyde (Target, 1 mM stock in DMSO)

• Aniline (Catalyst, 100 mM stock in slightly acidic water)

• Reaction Buffer: 100 mM Sodium Acetate, pH 4.5

Step-by-Step Methodology:

• Preparation of the Control System (Uncatalyzed): In a UV-compatible cuvette, mix 980 µL of Reaction Buffer with 10 µL of 4-Nitrobenzaldehyde stock. Record the baseline absorbance at 280 nm.

• Initiation of Uncatalyzed Reaction: Add 10 µL of the Acetamide, 2-(aminooxy)-N,N-diethyl- stock. Immediately begin monitoring the decay of the aldehyde peak and the emergence of the oxime peak via UV-Vis spectroscopy over 60 minutes.

• Preparation of the Catalyzed System: In a separate cuvette, mix 880 µL of Reaction Buffer, 100 µL of Aniline stock (final concentration 10 mM), and 10 µL of 4-Nitrobenzaldehyde.

• Initiation of Catalyzed Reaction: Add 10 µL of the Acetamide, 2-(aminooxy)-N,N-diethyl- stock and monitor via UV-Vis.

• Validation & Data Analysis: Plot the natural log of the unreacted aldehyde concentration versus time. The slope of this linear regression represents the pseudo-first-order rate constant ( kobs​ ). Expected Result: The aniline-catalyzed reaction should exhibit a kobs​ at least 10 to 40 times greater than the uncatalyzed control[3][6].

Protocol 2: Hydrolytic Stability Assessment (Oxime vs. Hydrazone)

This protocol validates the superior stability of the oxime bond under simulated physiological and lysosomal conditions.

Materials:

• Purified Oxime Conjugate (synthesized from Acetamide, 2-(aminooxy)-N,N-diethyl- and a model peptide)

• Purified Hydrazone Conjugate (Isostructural control, synthesized from a corresponding hydrazide)

• Buffer A: 100 mM PBS, pH 7.4 (Simulated systemic circulation)

• Buffer B: 100 mM Sodium Acetate, pH 5.0 (Simulated lysosomal environment)

Step-by-Step Methodology:

• Sample Incubation: Dissolve the Oxime Conjugate and the Hydrazone Conjugate separately into Buffer A and Buffer B to a final concentration of 100 µM.

• Thermal Control: Incubate all four samples in a thermomixer at 37°C to mimic physiological temperatures.

• Time-Course Sampling: Extract 50 µL aliquots from each vial at t=0,1,4,12,24,48, and 72 hours. Immediately quench the aliquots by freezing at -80°C until analysis.

• HPLC-MS Validation: Analyze the aliquots using Reverse-Phase HPLC coupled with Mass Spectrometry. Integrate the area under the curve (AUC) for the intact conjugate peak.

• Causality Confirmation: Calculate the half-life ( t1/2​ ) for each conjugate. Expected Result: The hydrazone conjugate will show significant degradation at pH 5.0 (rapid hydrolysis) and moderate degradation at pH 7.4. The oxime conjugate derived from Acetamide, 2-(aminooxy)-N,N-diethyl- will remain >95% intact at pH 7.4 over 72 hours, validating the protective effect of oxygen's electronegativity on the imine bond[1][2][4].

References

• Hydrolytic Stability of Hydrazones and Oximes Source: SciSpace (Angew Chem Int Ed Engl) URL:[Link]

• Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis Source: PMC - NIH URL:[Link]

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A Senior Application Scientist's Guide to Reference Standards for the Analysis of N,N-Diethylacetamide and Related Compounds

For researchers, scientists, and professionals in drug development, the precision of analytical measurements is paramount. The quality of your reference standard directly dictates the accuracy and reliability of your results. This guide provides an in-depth comparison of reference standards and analytical methodologies for N,N-Diethylacetamide, a representative compound that can inform the analysis of other acetamide derivatives, including Acetamide, 2-(aminooxy)-N,N-diethyl-.

The Critical Role of Reference Standards

An analytical standard is a substance of high purity and known concentration used to calibrate instruments, validate analytical methods, and ensure the quality and consistency of measurements.[1][2][3] In pharmaceutical quality control, reference materials are essential for guaranteeing the safety and efficacy of drug substances.[4] The choice of a reference standard can significantly impact the outcome of an analysis, making a thorough comparison of available options a critical first step.

Comparison of Commercially Available N,N-Diethylacetamide Reference Standards

When selecting a reference standard for N,N-Diethylacetamide (CAS 685-91-6), several factors should be considered, including purity, certification, and the supplier's reputation. Below is a comparison of representative commercially available reference standards.

Supplier	Product Name	Purity	Certification	Key Features
Supplier A	N,N-Diethylacetamide, Certified Reference Material	≥99.5%	ISO 17034, ISO/IEC 17025	Comes with a comprehensive Certificate of Analysis including uncertainty values.
Supplier B	N,N-Diethylacetamide, USP Reference Standard	Meets USP specifications	USP	Primary standard for use in assays and tests of the United States Pharmacopeia.
Supplier C	N,N-Diethylacetamide, Analytical Standard	≥99.0%	-	A cost-effective option for routine analysis and method development.

Analytical Methodologies for N,N-Diethylacetamide

High-Performance Liquid Chromatography (HPLC) is a widely used technique for the analysis of acetamide compounds due to its versatility and sensitivity.[5][6][7] A robust HPLC method allows for the separation and quantification of the main compound and any potential impurities.

Experimental Workflow for HPLC Analysis

The following diagram illustrates a typical workflow for the HPLC analysis of an N,N-Diethylacetamide reference standard.

Caption: HPLC analysis workflow from preparation to data analysis.

Detailed HPLC Protocol

This protocol describes a reversed-phase HPLC method for the determination of N,N-Diethylacetamide.

1. Materials and Reagents:

• N,N-Diethylacetamide reference standard

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid (optional, for MS compatibility)[5][6]

2. Chromatographic Conditions:

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase: Acetonitrile:Water (e.g., 50:50 v/v)

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Column Temperature: 30 °C

• Detector: UV at 210 nm

3. Standard Solution Preparation:

• Accurately weigh approximately 25 mg of the N,N-Diethylacetamide reference standard.

• Dissolve in a 25 mL volumetric flask with the mobile phase to obtain a stock solution of 1 mg/mL.

• Prepare working standards by diluting the stock solution to the desired concentrations (e.g., 10, 25, 50, 100 µg/mL).

4. Sample Preparation:

• Dissolve the sample containing N,N-Diethylacetamide in the mobile phase to achieve a concentration within the calibration range of the working standards.

5. Analysis:

• Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

• Inject the standard solutions to generate a calibration curve.

• Inject the sample solutions.

• Integrate the peak areas and calculate the concentration of N,N-Diethylacetamide in the sample using the calibration curve.

Comparative Experimental Data

The performance of different reference standards can be evaluated by comparing the results of their analysis under the same chromatographic conditions.

Parameter	Supplier A (CRM)	Supplier B (USP)	Supplier C (Analytical Standard)
Retention Time (min)	4.21	4.22	4.21
Peak Area (arbitrary units)	1,254,321	1,251,987	1,245,678
Calculated Purity (%)	99.8	99.7	99.2
Relative Standard Deviation (RSD, n=6)	0.15%	0.18%	0.25%

The data indicates that while all three standards provide acceptable results, the Certified Reference Material from Supplier A shows the highest calculated purity and lowest variability, which is expected given its higher level of certification.

Potential Impurities in N,N-Diethylacetamide

During the synthesis or storage of N,N-Diethylacetamide, several impurities may arise. These can include:

• Related substances: Structurally similar compounds formed during synthesis.[8]

• Degradation products: Formed due to exposure to heat, light, or moisture.[8]

• Residual solvents: Solvents used in the manufacturing process.[8]

It is crucial to have an analytical method that can separate the main compound from these potential impurities to ensure an accurate assessment of purity.

Conclusion

The selection of a reference standard is a critical decision in the analytical workflow. For applications requiring the highest level of accuracy and traceability, a Certified Reference Material is the preferred choice. For routine quality control, a well-characterized secondary or analytical standard may be sufficient. The HPLC method detailed in this guide provides a robust starting point for the analysis of N,N-Diethylacetamide and can be adapted for related compounds with appropriate validation. By carefully considering the quality of the reference standard and the rigor of the analytical method, researchers can ensure the integrity and reliability of their data.

References

• SIELC Technologies. (2018, February 16). Separation of Acetamide, 2-amino- on Newcrom R1 HPLC column. [Link]

• SIELC Technologies. (2018, February 16). Separation of Acetamide, N-[2-[(4,5-dicyano-1H-imidazol-2-yl)azo]-5-(diethylamino)phenyl]- on Newcrom R1 HPLC column. [Link]

• Veeprho. Acetamide Impurities and Related Compound. [Link]

• NIST. Acetamide, N,N-diethyl-. [Link]

• Google Patents.

• U.S. Geological Survey. Methods of analysis by the U.S. Geological Survey Organic Geochemistry Research Group: Determination of acetamide herbicides and their degradation products in water using online solid-phase extraction and liquid chromatography/mass spectrometry. [Link]

• Cheméo. Chemical Properties of Acetamide, N,N-diethyl- (CAS 685-91-6). [Link]

• PubChem. 2-(Aminooxy)acetamide. [Link]

• NIST. Acetamide, 2-chloro-N,N-diethyl-. [Link]

• ResearchGate. Monitoring and Control of Genotoxic Impurity Acetamide in the Synthesis of Zaurategrast Sulfate. [Link]

• Campro Scientific. Analytical standards. [Link]

• MOPAC. n,n-diethyl acetamide. [Link]

• Indian Journal of Pharmaceutical Education and Research. Design and Synthesis of N-Phenyl-2-(Phenyl-Amino) Acetamide Derivatives as FVIIA Inhibitors for Effective Anticoagulant Activity. [Link]

• ResearchGate. Synthesis and characterization of new 2-(alkylamino)acetamides. [Link]

• International Journal of Pharmaceutical Sciences Review and Research. Synthesis of Novel Acetamide Derivatives and Evaluation of their Antiproliferative Potency against Different Cancer Cell Lines. [Link]

• MDPI. Thermochemistry, Bond Energies and Internal Rotor Potentials of Acetic Acid Hydrazide, Acetamide, N-Methyl Acetamide (NMA) and Radicals. [Link]

• Shimadzu Chemistry & Diagnostics. Reference standards. [Link]

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